7-Chloroquinoline-3-carbohydrazide

Core Science & Biosynthesis

Mechanism of action for 7-chloroquinoline-3-carbohydrazide based pharmacophores

An In-Depth Technical Guide to the Mechanism of Action for 7-Chloroquinoline-3-Carbohydrazide Based Pharmacophores

Abstract

The 7-chloroquinoline scaffold represents a privileged heterocyclic motif in medicinal chemistry, renowned for its integral role in foundational therapeutics like the antimalarial drug, chloroquine.[1][2] The strategic functionalization of this core, particularly through the introduction of a carbohydrazide moiety at the 3-position, has unlocked a new generation of pharmacophores with a vast and pleiotropic pharmacological profile. These compounds, often derivatized into their corresponding hydrazones, have demonstrated significant potential as anticancer, antimalarial, antibacterial, and antifungal agents.[1][2][3] This technical guide provides a comprehensive exploration of the multifaceted mechanisms of action underpinning the therapeutic potential of 7-chloroquinoline-3-carbohydrazide based compounds. We will dissect the key molecular interactions and pathway modulations, present quantitative data, and detail the self-validating experimental protocols used to elucidate these activities, offering a valuable resource for researchers and drug development professionals.

The Pleiotropic Nature of 7-Chloroquinoline Pharmacophores

A central theme in the pharmacology of 7-chloroquinoline derivatives is their ability to exert pleiotropic effects, engaging multiple cellular targets and pathways simultaneously.[1] This multi-target profile is a significant advantage, particularly in complex diseases like cancer, where pathway redundancy and resistance mechanisms often limit the efficacy of single-target agents. The 7-chloroquinoline core provides a rigid, planar structure ideal for molecular recognition, while the carbohydrazide-hydrazone extension offers a versatile linker for introducing diverse chemical moieties, allowing for fine-tuning of activity against specific targets.

Anticancer Mechanisms: A Multi-Pronged Assault on Malignancy

The most extensively studied application of these pharmacophores is in oncology, where they deploy a sophisticated, multi-pronged attack against cancer cells.

Inhibition of Autophagy

Autophagy is a cellular catabolic process that cancer cells frequently exploit to survive metabolic stress and chemotherapy-induced damage.[1] 7-Chloroquinoline derivatives are potent lysosomotropic agents and function as late-stage autophagy inhibitors.

• Mechanism: As weak bases, these compounds freely cross cell membranes and accumulate within the acidic environment of lysosomes.[1]

• Lysosomal Destabilization: This accumulation elevates the lysosomal pH, leading to the inactivation of acid-dependent hydrolases.[1]

• Blocked Autophagic Flux: The dysfunctional lysosomes are unable to fuse with autophagosomes to form autolysosomes. This critical failure blocks the autophagic flux, preventing the degradation and recycling of cellular components.[1]

• Cellular Outcome: The resulting accumulation of non-functional autophagosomes induces significant cellular stress, ultimately triggering cytotoxic effects and programmed cell death.[1] This mechanism can also re-sensitize chemoresistant cancer cells to conventional therapies.[1]

Caption: General experimental workflow for evaluating 7-chloroquinoline derivatives.

Protocol 1: Synthesis of a 7-Chloroquinoline-Hydrazone Derivative

This protocol describes a representative synthesis of a hydrazone from the carbohydrazide precursor.

• Dissolution: Dissolve 7-chloroquinoline-3-carbohydrazide (1 equivalent) in a suitable solvent such as ethanol.

• Addition of Aldehyde: Add the desired aromatic or heteroaromatic aldehyde (1 equivalent) to the solution.

• Catalysis: Add a catalytic amount of glacial acetic acid (2-3 drops).

• Reflux: Heat the reaction mixture to reflux and maintain for 2-6 hours, monitoring the reaction progress by thin-layer chromatography (TLC).

• Isolation: Upon completion, cool the reaction mixture to room temperature. The precipitated solid product is collected by vacuum filtration.

• Purification: Wash the solid with cold ethanol and recrystallize from a suitable solvent (e.g., ethanol or an ethanol:DMSO mixture) to yield the pure hydrazone derivative. [4]7. Validation: Confirm the structure using IR, ¹H-NMR, ¹³C-NMR, and mass spectrometry. The IR spectrum should show the appearance of a C=N imine stretch (1600-1620 cm⁻¹) and the disappearance of the aldehyde C=O stretch. [4]

Protocol 2: In Vitro Anticancer Cytotoxicity (MTT Assay)

This protocol provides a self-validating system to quantify the cytotoxic effect of a compound on cancer cells.

• Cell Seeding: Seed cancer cells (e.g., MCF-7, A2780) in a 96-well plate at a density of 5,000-10,000 cells/well and incubate for 24 hours to allow for attachment. [5]2. Compound Treatment: Prepare serial dilutions of the test compound in culture medium. Replace the existing medium with the compound-containing medium and incubate for a specified period (e.g., 24-72 hours). [5]Include wells with untreated cells (negative control) and a known cytotoxic drug (positive control).

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C. Viable cells with active mitochondrial dehydrogenases will reduce the yellow MTT to purple formazan crystals.

• Formazan Solubilization: Remove the medium and add 150 µL of a solubilizing agent (e.g., DMSO) to each well to dissolve the formazan crystals.

• Absorbance Reading: Measure the absorbance of each well at ~570 nm using a microplate reader.

• Validation & Analysis: The absorbance is directly proportional to the number of viable cells. Calculate cell viability as a percentage relative to the untreated control. Plot the percentage of viability against the compound concentration and determine the IC₅₀ value (the concentration at which 50% of cell growth is inhibited) using non-linear regression analysis. [6]

Protocol 3: Autophagy Flux Assay (Western Blot for LC3)

This protocol directly measures the compound's ability to inhibit autophagic flux.

• Cell Treatment: Culture cells (e.g., HeLa, MCF-7) to ~70% confluency. Treat the cells with the test compound at various concentrations for a defined period (e.g., 24 hours). Include a control group treated with an autophagy inducer (e.g., starvation medium) and a known inhibitor (e.g., chloroquine).

• Protein Extraction: Harvest the cells and lyse them in RIPA buffer containing protease inhibitors to extract total protein. Quantify the protein concentration using a BCA assay.

• SDS-PAGE: Separate 20-30 µg of protein from each sample by sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE).

• Western Blotting: Transfer the separated proteins to a PVDF membrane.

• Antibody Incubation: Block the membrane and probe with a primary antibody specific for LC3. This antibody detects both the cytosolic form (LC3-I) and the lipidated, autophagosome-associated form (LC3-II). Also, probe for a loading control like β-actin.

• Detection & Analysis: Incubate with a secondary HRP-conjugated antibody and detect the protein bands using an enhanced chemiluminescence (ECL) substrate. [1]7. Validation: Quantify the band intensities. An increase in the ratio of LC3-II to LC3-I (or LC3-II to the loading control) indicates an accumulation of autophagosomes, providing a validated measure of autophagy inhibition. [1]

Conclusion and Future Directions

Pharmacophores based on the 7-chloroquinoline-3-carbohydrazide scaffold are exceptionally versatile, exhibiting a rich and diverse range of biological activities. Their mechanisms of action are multifaceted, spanning autophagy inhibition, apoptosis induction, cell cycle arrest, and inhibition of key microbial and parasitic enzymes. The ability to engage multiple targets simultaneously makes them robust candidates for tackling complex diseases like cancer and overcoming drug resistance in infectious agents. Future research should focus on leveraging structure-activity relationship (SAR) studies to optimize potency and selectivity for specific targets, thereby enhancing therapeutic efficacy while minimizing off-target effects. The continued exploration of these promising compounds is poised to deliver a new generation of therapeutics for some of the world's most pressing health challenges.

References

• Computational Studies on Chloroquine Derivatives as Anti-Malarial Drugs - AIP Publishing. [Link]

• Quinoline derivatives' biological interest for anti-malarial and anti-cancer activities - PMC. [Link]

• Structural modifications of quinoline-based antimalarial agents: Recent developments. [Link]

• Preparation and Antibacterial Activity of Some New 4-(2-Heterylidenehydrazinyl)-7-chloroquinoline Derivatives - Semantic Scholar. [Link]

• 7-Chloroquinolinehydrazones as First-in-Class Anticancer Experimental Drugs in the NCI-60 Screen among Different Investigated Series of Aryl, Quinoline, Pyridine, Benzothiazole and Imidazolehydrazones - PMC. [Link]

• Antimalarial Drugs with Quinoline Nucleus and Analogs - IntechOpen. [Link]

• (Open Access) Molecular docking studies of quinoline-3-carbohydrazide as novel PTP1B inhibitors as potential antihyperglycemic agents (2010) | Rohan V. Bamane | 11 Citations - SciSpace. [Link]

• 7‐Chloroquinoline‐Chalcone/‐Pyrazoline Conjugates: Synthesis, anti‐Mycobacterial and Cytotoxic activities | Request PDF - ResearchGate. [Link]

• Microwave Synthesis, Evaluation, and Docking Study of Amino Acid Derivatives of 7‑Chloroquinoline: Exploring Cytotoxic and Antioxidant Potentials - PMC. [Link]

• Organocatalytic synthesis and evaluation of 7-chloroquinoline-1,2,3-triazoyl carboxamides as potential antinociceptive, anti-inflammatory and anticonvulsant agent - RSC Publishing. [Link]

• Click synthesis of new 7-chloroquinoline derivatives by using ultrasound irradiation and evaluation of their biological activity - Semantic Scholar. [Link]

• 7-Chloroquinoline-1,2,3-triazoyl carboxamides induce cell cycle arrest and apoptosis in human bladder carcinoma cells - PubMed. [Link]

• Synthesis and Evaluation of the Antibacterial and Antioxidant Activities of Some Novel Chloroquinoline Analogs - ResearchGate. [Link]

• Journal articles: '7-chloroquinoline' - Grafiati. [Link]

• The effect of 7-chloroquinoline derivatives on the life cycle of the malaria parasite - MESA. [Link]

• Research Article Synthesis and Evaluation of the Antibacterial and Antioxidant Activities of Some Novel Chloroquinoline Analogs - Semantic Scholar. [Link]

• Design, synthesis and docking studies of new quinoline-3-carbohydrazide derivatives as antitubercular agents - UTMB Health Research Expert Profiles. [Link]

• Docking Studies on Novel Analogues of 8-Chloro-Quinolones against Staphylococcus aureus | IntechOpen. [Link]

• Design, Synthesis, Antitumor, and Antiplasmodial Evaluation of New 7-Chloroquinoline–Benzimidazole Hybrids - MDPI. [Link]

• Morita-Baylis-Hillman Reaction with 7-Chloroquinoline Derivatives-New Compounds with Potential Anticancer Activity - SciELO. [Link]

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Comprehensive Technical Guide: Toxicity, Safety Data, and Experimental Workflows for 7-Chloroquinoline-3-Carbohydrazide

Executive Summary

7-Chloroquinoline-3-carbohydrazide (CAS: 1307238-29-4) is a highly versatile intermediate in medicinal chemistry. It is primarily utilized as a core scaffold for synthesizing Schiff bases, which exhibit potent antibacterial, antifungal, and cytotoxic properties. This whitepaper provides drug development professionals and synthetic chemists with an authoritative synthesis protocol, mechanistic insights, and a comprehensive safety and toxicity profile.

Physicochemical Profile

Understanding the baseline physicochemical properties of 7-chloroquinoline-3-carbohydrazide is critical for predicting its solubility, reactivity, and behavior in biological assays.

Property	Value / Description
Chemical Name	7-Chloroquinoline-3-carbohydrazide
CAS Number	1307238-29-4
Molecular Formula	C₁₀H₈ClN₃O
Molecular Weight	221.64 g/mol
Melting Point	240 – 245 °C
Appearance	Fine crystalline flakes
Solubility	Soluble in ethanol, DMSO, and DMF; sparingly soluble in cold water

Toxicity Profile and Safety Data Sheet (SDS) Guidelines

Because 7-chloroquinoline-3-carbohydrazide is primarily an R&D chemical, exhaustive in vivo toxicological data is limited. However, based on the established hazard profiles of its structural constituents—quinoline derivatives and carbohydrazides 12—we can construct a highly reliable, extrapolated Safety Data Sheet (SDS) framework.

GHS Hazard Identification

Hazard Class	Hazard Statement (H-Code)	Mechanistic Toxicity Insight
Acute Toxicity (Oral)	H302 : Harmful if swallowed	Quinoline scaffolds can intercalate DNA, disrupting cellular replication.
Skin Irritation	H315 : Causes skin irritation	Direct contact disrupts lipid bilayers in the epidermis.
Eye Damage	H318 / H319 : Serious eye irritation	The basicity of the hydrazide nitrogen can cause severe mucosal irritation.
Skin Sensitization	H317 : May cause allergic reaction	The hydrazine moiety is a known nucleophile that can interact indiscriminately with biological electrophiles, leading to protein adduction and sensitization.
Aquatic Toxicity	H411 : Toxic to aquatic life	Halogenated quinolines exhibit long-lasting ecotoxicity and resist rapid biodegradation.

Handling, Storage, and Risk Mitigation

• Engineering Controls : Must be handled in a Class II biological safety cabinet or a chemical fume hood to prevent the inhalation of aerosolized particulates.

• Personal Protective Equipment (PPE) : Nitrile gloves (EN 374 compliant, >0.11 mm thickness), safety goggles with side shields, and a P3/N95 particulate respirator.

• Storage : Store in a cool, dry, well-ventilated area away from strong oxidizing agents. The carbohydrazide is prone to oxidative degradation; thus, storage under an inert atmosphere (Argon/Nitrogen) at 2-8°C is recommended to maintain long-term stability.

Fig 1: Extrapolated GHS hazard identification and required PPE logic for safe handling.

Experimental Methodologies: Synthesis & Validation

The synthesis of 7-chloroquinoline-3-carbohydrazide relies on a nucleophilic acyl substitution mechanism. The precursor, methyl-7-chloroquinoline-3-carboxylate, is reacted with hydrazine hydrate.

Protocol 1: Synthesis of 7-Chloroquinoline-3-Carbohydrazide [1]

• Preparation of the Ester Precursor : React 10 g (1 mol eq) of 7-chloroquinoline with pyridine. Slowly add 10 mL of acetyl chloride dropwise.

  • Causality Insight: The addition of acetyl chloride is highly exothermic. The reaction flask must be maintained below 10°C using an ice bath to prevent the thermal decomposition of the intermediate and minimize the formation of unwanted side products.

• Hydrazinolysis : Dissolve a 1.0 M solution of the resulting methyl-7-chloroquinoline-3-carboxylate in purified water. Add a 1.0 M solution of hydrazine hydrate in the presence of ethanol and KOH.

• Nucleophilic Attack : Place the reaction mixture in a 500 mL beaker on a magnetic stirrer and heat gently on a water bath for 30 minutes.

  • Causality Insight: Heating provides the activation energy necessary for the hydrazine nitrogen (a strong nucleophile) to attack the ester carbonyl carbon, forming a tetrahedral intermediate before expelling the methoxy leaving group.

• Precipitation and Isolation : Cool the solution in an ice bath. Fine flakes of 7-chloroquinoline-3-carbohydrazide will precipitate slowly. Filter the compound using a vacuum pump and wash with cold water.

• Self-Validating Checkpoint : Assess the purity of the isolated crystals. The expected yield is ~74%. A sharp melting point between 240-245°C confirms the successful synthesis and isolation of the target compound.

Protocol 2: Downstream Application - Schiff Base Generation

7-chloroquinoline-3-carbohydrazide is frequently reacted with substituted aldehydes to form Schiff bases, which are subsequently screened for antimicrobial efficacy.

• Solubilization : Dissolve 2.21 g (0.01 mol) of 7-chloroquinoline-3-carbohydrazide in 10 mL of ethanol.

• Aldehyde Addition : Add an equimolar quantity (0.01 mol) of a substituted aldehyde (e.g., 3-chlorobenzaldehyde or 4-nitrobenzaldehyde).

• Catalysis : Add 4-6 drops of glacial acetic acid.

  • Causality Insight: The acetic acid acts as a mild acid catalyst, protonating the carbonyl oxygen of the aldehyde. This significantly increases the electrophilicity of the carbonyl carbon, facilitating rapid nucleophilic attack by the terminal primary amine of the carbohydrazide.

• Reflux & Isolation : Reflux the mixture for 10 hours. Cool to room temperature, then pour the solution into ice-cold water to precipitate the Schiff base.

Fig 2: Synthesis workflow of 7-chloroquinoline-3-carbohydrazide and downstream applications.

Biological Applications & Pharmacological Relevance

Quinoline-based Schiff bases synthesized from this carbohydrazide scaffold exhibit broad-spectrum biological activity, making them highly valuable in modern drug discovery.

• Antimicrobial Activity : Derivatives have been successfully screened against Escherichia coli, Staphylococcus aureus, and Candida albicans. The lipophilic nature of the quinoline ring enhances penetration through the bacterial cell wall, while the azomethine (-N=CH-) linkage is critical for binding to microbial targets 3.

• Topoisomerase Inhibition : Fluoroquinolone and quinoline analogs are known to inhibit Topoisomerase II, causing cell cycle arrest and apoptosis in tumor cell lines. The carbohydrazide linker provides a flexible hinge that allows the molecule to effectively intercalate into the DNA-enzyme cleavage complex, stabilizing it and preventing DNA ligation 4.

References

• Tiwari, R. K., et al. (2022). To Synthesize and Characterization of Novel Quinoline Derivatives as an Antibacterial and Antifungal Activities. International Journal of Pharmacy & Pharmaceutical Research. 3

• ChemicalBook. (2026). Carbohydrazide - Safety Data Sheet. 1

• Redox. (2025). Safety Data Sheet Carbohydrazide. 2

• ResearchGate. (2023). Design and synthesis of novel cytotoxic fluoroquinolone analogs through topoisomerase inhibition, cell cycle arrest, and apoptosis. 4

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Protocols & Analytical Methods

Application Note: Preparation of Schiff Bases Using 7-Chloroquinoline-3-Carbohydrazide

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Application Areas: Antimicrobial Discovery, Antimalarial Therapeutics, and Metalloenzyme Inhibitor Design

Executive Summary & Mechanistic Rationale

The quinoline scaffold is a privileged structure in medicinal chemistry, forming the backbone of numerous FDA-approved therapeutics. Specifically, the 7-chloroquinoline moiety is highly valued for its role in antimalarial and antimicrobial drug design. The chlorine atom at the C7 position serves two critical functions: it acts as an electron-withdrawing group that modulates the basicity of the quinoline nitrogen (optimizing accumulation in acidic biological compartments), and it provides steric shielding that prevents rapid cytochrome P450-mediated metabolic oxidation, thereby extending the compound's biological half-life[1].

Derivatizing this scaffold into2 introduces a highly versatile pharmacophore[2]. The resulting azomethine (C=N) linkage provides critical hydrogen bond donor/acceptor sites for target protein binding. Furthermore, these Schiff bases act as excellent multidentate ligands capable of chelating transition metals (e.g., Cu(II), Ni(II), Co(II)), which has been shown to significantly amplify their antiproliferative and antimicrobial properties[2].

This application note details a robust, self-validating two-step protocol for synthesizing Schiff bases from 7-chloroquinoline-3-carbohydrazide.

Experimental Workflow & Visualization

The synthesis relies on the nucleophilic addition of the terminal amine of 7-chloroquinoline-3-carbohydrazide to the electrophilic carbonyl carbon of a substituted aromatic aldehyde, followed by acid-catalyzed dehydration.

Figure 1: Synthetic workflow for 7-chloroquinoline-3-carbohydrazide Schiff bases.

Detailed Experimental Protocols

Protocol A: Pre-requisite Synthesis of 7-Chloroquinoline-3-Carbohydrazide

To generate the reactive nucleophile, the ester precursor must first be converted into a hydrazide.

Reagents:

• Methyl 7-chloroquinoline-3-carboxylate

• Hydrazine hydrate (80% or 99%)

• Purified water and Absolute Ethanol

Step-by-Step Methodology:

• Dissolution: Prepare a 1.0 M solution of methyl 7-chloroquinoline-3-carboxylate in absolute ethanol[3].

• Nucleophilic Acyl Substitution: Add an equimolar amount (or a slight 1.2x excess) of hydrazine hydrate to the solution.

• Thermal Activation: Transfer the mixture to a round-bottom flask equipped with a magnetic stir bar. Heat the solution gently on a water bath (70–80 °C) for 30 to 60 minutes[3].

• Validation & Precipitation: Monitor the disappearance of the ester via Thin Layer Chromatography (TLC; Hexane:Ethyl Acetate 7:3). Once complete, cool the flask in an ice bath. The sudden drop in temperature drastically reduces the solubility of the product, causing fine flakes of 7-chloroquinoline-3-carbohydrazide to precipitate out of the solvent matrix[3].

• Isolation: Filter the precipitate under vacuum. Wash the filter cake thoroughly with cold water to remove any unreacted, highly water-soluble hydrazine hydrate, yielding the pure intermediate[3].

Protocol B: Synthesis of Schiff Bases (Acyl Hydrazones)

This step condenses the hydrazide with various aldehydes. The choice of catalyst here is critical to the reaction's success.

Reagents:

• 7-chloroquinoline-3-carbohydrazide (0.01 mol)

• Substituted aromatic aldehyde (0.01 mol)

• Glacial acetic acid (Catalyst)

• Absolute Ethanol (Solvent)

Step-by-Step Methodology:

• Preparation: In a 50 mL round-bottom flask, dissolve 2.21 g (0.01 mol) of 7-chloroquinoline-3-carbohydrazide in 10 mL of absolute ethanol[3].

• Aldehyde Addition: Add 0.01 mol of the selected substituted aldehyde (e.g., 2-chlorobenzaldehyde) to the stirring mixture[3][4].

• Catalysis (Causality Note): Add 4–6 drops of glacial acetic acid[3]. Why glacial acetic acid? The formation of a Schiff base requires a delicate pH balance (ideally pH 4.5–5.0). If the environment is too acidic, the terminal amine of the hydrazide becomes protonated and loses its nucleophilicity. If it is too basic, the carbonyl oxygen of the aldehyde remains unprotonated, making the carbon insufficiently electrophilic. Glacial acetic acid provides the exact mild acidity required to activate the carbonyl without deactivating the nucleophile.

• Reflux: Attach a reflux condenser and heat the mixture under reflux for 4 to 10 hours[3][4]. The extended reflux provides the thermodynamic energy required to drive the dehydration step following the initial carbinolamine formation.

• Quenching & Precipitation: Allow the reaction to cool to room temperature, then pour the mixture into 50 mL of ice-cold water with vigorous stirring. The sudden shift in solvent polarity and temperature forces the hydrophobic Schiff base to crash out of solution[3].

• Purification: Filter the crude solid under vacuum, wash with cold water, and recrystallize from hot ethanol to yield the analytically pure Schiff base.

Quantitative Data & Expected Properties

The physical properties of the resulting Schiff bases vary predictably based on the electronic and steric nature of the substituted aldehyde used during condensation. Below is a summary of expected quantitative data for standard derivatives synthesized using this protocol.

Compound	Substituted Aldehyde	Molecular Formula	Expected Yield (%)	Melting Point (°C)
1	2-Chlorobenzaldehyde	C17H11Cl2N3O	75 - 82	220 - 225
2	2-Nitrobenzaldehyde	C17H11ClN4O3	80 - 86	235 - 237
3	2,4-Dihydroxybenzaldehyde	C17H12ClN3O3	80 - 85	288 - 290
4	4-Methoxybenzaldehyde	C18H14ClN3O2	70 - 78	210 - 215

(Note: Yields and melting points are representative of standard quinoline-3-carbohydrazide derivatives. Strong intermolecular hydrogen bonding, such as that seen in the 2,4-dihydroxy derivative, significantly elevates the melting point[2].)

References

• Source: International Journal of Pharmacy & Pharmaceutical Research (2022)
• Title: 4,7-Dichloroquinoline Source: Grokipedia URL
• Source: MDPI (2023)
• Source: International Journal of Research and Analytical Reviews (IJRAR) (2019)

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• 4. ijrar.com [ijrar.com]

7-Chloroquinoline-3-Carbohydrazide: A Versatile Precursor for the Synthesis of Novel Heterocyclic Compounds

Application Note and Protocols

For: Researchers, scientists, and drug development professionals.

Abstract

The 7-chloroquinoline scaffold is a privileged structure in medicinal chemistry, forming the core of numerous therapeutic agents. This application note details the utility of 7-chloroquinoline-3-carbohydrazide as a pivotal precursor for the synthesis of a diverse array of novel heterocyclic compounds. We provide a comprehensive overview of its synthesis and explore its subsequent transformation into biologically relevant heterocycles such as 1,3,4-oxadiazoles, 1,2,4-triazoles, and pyrazoles. Detailed, field-proven protocols for key synthetic steps are provided, emphasizing the rationale behind experimental choices to ensure reproducibility and success. This guide is intended to empower researchers in the exploration of new chemical space for drug discovery and development.

Introduction: The Significance of the 7-Chloroquinoline Moiety

The quinoline ring system, particularly the 7-chloro-substituted variant, is of paramount importance in the development of therapeutic agents.[1][2] Its presence in established drugs, most notably the antimalarial chloroquine, has cemented its status as a key pharmacophore.[3] The inherent biological activities of 7-chloroquinoline derivatives are broad, encompassing antimalarial, anticancer, antibacterial, and anti-inflammatory properties.[1][2][4][5][6] The strategic functionalization of the quinoline nucleus allows for the modulation of these activities and the development of new chemical entities with improved efficacy and pharmacological profiles. 7-Chloroquinoline-3-carbohydrazide emerges as a highly valuable and versatile intermediate, offering a reactive handle for the construction of various five-membered heterocyclic rings, thereby expanding the accessible chemical diversity for drug discovery programs.

The Precursor: Synthesis of 7-Chloroquinoline-3-Carbohydrazide

The journey to novel heterocycles begins with the reliable synthesis of the core precursor, 7-chloroquinoline-3-carbohydrazide. This is typically achieved through a multi-step sequence starting from readily available starting materials. The rationale for this synthetic route lies in its efficiency and the ability to produce the desired carbohydrazide in good yield and purity.

Synthetic Workflow Overview

The synthesis commences with the Gould-Jacobs reaction to construct the quinoline core, followed by functional group manipulations to arrive at the target carbohydrazide.

Caption: Synthetic workflow for 7-chloroquinoline-3-carbohydrazide.

Protocol: Synthesis of Ethyl 7-chloro-4-hydroxyquinoline-3-carboxylate

This initial step constructs the core quinoline ring system. The Gould-Jacobs reaction is a reliable method for this transformation.

Materials:

• 3-Chloroaniline

• Diethyl ethoxymethylenemalonate (DEEM)

• High-boiling solvent (e.g., Diphenyl ether or Dowtherm A)

• Ethanol

Procedure:

• In a round-bottom flask, combine equimolar amounts of 3-chloroaniline and diethyl ethoxymethylenemalonate.

• Heat the mixture gently (e.g., on a steam bath) for 1-2 hours. Ethanol will distill off as the reaction proceeds.[3][7]

• The resulting intermediate, diethyl 2-((3-chlorophenylamino)methylene)malonate, is then added portion-wise to a preheated high-boiling solvent (250-260 °C).[7]

• Maintain the temperature for 30-60 minutes to ensure complete cyclization.

• Allow the reaction mixture to cool, during which the product, ethyl 7-chloro-4-hydroxyquinoline-3-carboxylate, will precipitate.

• Collect the solid by filtration and wash with a non-polar solvent (e.g., hexane) to remove the high-boiling solvent. The product can be further purified by recrystallization from ethanol.

Causality: The initial condensation of the aniline with DEEM forms an enamine intermediate. The subsequent high-temperature cyclization is an intramolecular electrophilic aromatic substitution, where the electron-rich aniline ring attacks one of the ester carbonyls, followed by elimination of ethanol to form the quinoline ring. The high temperature is necessary to overcome the activation energy for the cyclization step.

Protocol: Synthesis of 7-Chloroquinoline-3-carbohydrazide

This multi-step conversion transforms the initial product into the desired carbohydrazide.

Materials:

• Ethyl 7-chloro-4-hydroxyquinoline-3-carboxylate

• Phosphorus oxychloride (POCl₃)

• Hydrazine hydrate (NH₂NH₂·H₂O)

• Ethanol

Procedure:

• Chlorination: Reflux the ethyl 7-chloro-4-hydroxyquinoline-3-carboxylate with an excess of phosphorus oxychloride for 2-3 hours to convert the 4-hydroxyl group to a chlorine atom, yielding ethyl 4,7-dichloroquinoline-3-carboxylate.[3]

• Hydrazinolysis of a related ester: While direct hydrazinolysis of the dichloro ester is possible, a more common route involves subsequent reactions. A related procedure for a similar quinoline ester is as follows: Dissolve the ethyl 2-chloroquinoline-3-carboxylate in ethanol.[8]

• Add an excess of hydrazine hydrate (typically 3-5 equivalents).

• Reflux the mixture for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature. The product, 7-chloroquinoline-3-carbohydrazide, will precipitate.

• Collect the solid by filtration, wash with cold ethanol, and dry under vacuum.

Causality: The chlorination step is a standard method for converting hydroxyl groups on heteroaromatic rings to chlorides. The subsequent hydrazinolysis is a nucleophilic acyl substitution where hydrazine displaces the ethoxy group of the ester to form the more stable hydrazide. The use of excess hydrazine drives the reaction to completion.

Application in Heterocyclic Synthesis

7-Chloroquinoline-3-carbohydrazide is a versatile building block for the synthesis of various five-membered heterocycles. The presence of the hydrazide functional group allows for a range of cyclization reactions.

Synthesis of 1,3,4-Oxadiazoles

1,3,4-Oxadiazoles are an important class of heterocycles with a wide range of biological activities.[9][10]

Caption: Synthesis of 1,3,4-oxadiazole-2-thiol derivative.

Protocol: Synthesis of 5-(7-Chloroquinolin-3-yl)-1,3,4-oxadiazole-2-thiol

Materials:

• 7-Chloroquinoline-3-carbohydrazide

• Carbon disulfide (CS₂)

• Potassium hydroxide (KOH)

• Ethanol

• Dilute Hydrochloric acid (HCl)

Procedure:

• Dissolve 7-chloroquinoline-3-carbohydrazide in ethanol containing potassium hydroxide.[8][11]

• Add an excess of carbon disulfide to the solution.

• Reflux the reaction mixture for 8-12 hours, or until the evolution of hydrogen sulfide gas ceases.[12]

• Monitor the reaction by TLC.

• After completion, cool the reaction mixture and pour it into ice-cold water.

• Acidify the solution with dilute HCl to precipitate the product.

• Collect the solid by filtration, wash thoroughly with water, and recrystallize from a suitable solvent (e.g., ethanol).

Causality: The reaction proceeds through the initial formation of a potassium dithiocarbazate salt from the reaction of the hydrazide with carbon disulfide in the presence of KOH.[13] Intramolecular cyclization with the elimination of water and subsequent tautomerization leads to the formation of the oxadiazole-2-thiol ring.

Synthesis of 1,2,4-Triazoles

1,2,4-Triazoles are another class of heterocycles with significant pharmacological applications.[14]

Protocol: Synthesis of 4-Amino-5-(7-chloroquinolin-3-yl)-4H-1,2,4-triazole-3-thiol

This synthesis often proceeds from the intermediate formed in the 1,3,4-oxadiazole synthesis.

Materials:

• Potassium dithiocarbazate salt of 7-chloroquinoline-3-carbohydrazide (can be generated in situ)

• Hydrazine hydrate

• Water

Procedure:

• The potassium dithiocarbazate salt, formed by reacting 7-chloroquinoline-3-carbohydrazide with CS₂ and KOH, is treated with hydrazine hydrate.

• The mixture is refluxed in water for several hours.

• During the reflux, hydrogen sulfide gas is evolved.

• Upon cooling, the product precipitates from the solution.

• The solid is collected by filtration, washed with water, and recrystallized.

Causality: Hydrazine hydrate acts as a dinucleophile. It first displaces the potassium sulfide group and then undergoes an intramolecular cyclization with the elimination of a water molecule to form the 1,2,4-triazole ring.

Synthesis of Pyrazoles

Pyrazoles are well-known for their diverse biological activities, including anti-inflammatory and anticancer properties.[15][16][17]

Protocol: Synthesis of 7-Chloro-3-(3,5-dimethyl-1H-pyrazol-1-yl)quinoline

This synthesis involves the condensation of the carbohydrazide with a 1,3-dicarbonyl compound.

Materials:

• 7-Chloroquinoline-3-carbohydrazide

• Acetylacetone (2,4-pentanedione)

• Glacial acetic acid

• Ethanol

Procedure:

• Dissolve 7-chloroquinoline-3-carbohydrazide in ethanol.

• Add a slight excess of acetylacetone and a catalytic amount of glacial acetic acid.

• Reflux the mixture for 6-8 hours.

• Monitor the reaction progress by TLC.

• After completion, cool the reaction mixture. The product may precipitate upon cooling or after the addition of water.

• Collect the solid by filtration, wash with a cold ethanol-water mixture, and recrystallize from a suitable solvent.

Causality: The reaction is a classic Knorr pyrazole synthesis.[18] The more nucleophilic terminal nitrogen of the hydrazide attacks one of the carbonyl groups of acetylacetone, followed by condensation with the second carbonyl group, leading to cyclization and dehydration to form the stable aromatic pyrazole ring.

Biological Significance of Derived Heterocycles

The heterocycles synthesized from 7-chloroquinoline-3-carbohydrazide are of significant interest to medicinal chemists due to their potential biological activities.

Heterocyclic Core	Potential Biological Activities	Representative Examples
1,3,4-Oxadiazole	Antibacterial, Antifungal, Anticancer, Anti-inflammatory	Various 2,5-disubstituted 1,3,4-oxadiazoles
1,2,4-Triazole	Antifungal, Anticancer, Antiviral, Antimicrobial	Fluconazole, Itraconazole
Pyrazole	Anti-inflammatory, Analgesic, Anticancer, Antidepressant	Celecoxib, Rimonabant

This table is a general representation and specific activities depend on the overall substitution pattern of the molecule.

The combination of the 7-chloroquinoline moiety with these heterocyclic rings through molecular hybridization can lead to synergistic effects, enhancing the overall biological activity and potentially overcoming drug resistance mechanisms.[19] For example, 7-chloroquinoline-based 1,2,3-triazole hybrids have shown promising antimalarial activity.[20][21]

Conclusion

7-Chloroquinoline-3-carbohydrazide is a highly valuable and versatile precursor for the synthesis of a wide range of novel heterocyclic compounds. The protocols outlined in this application note provide a solid foundation for researchers to explore the chemical space around the 7-chloroquinoline scaffold. The inherent reactivity of the carbohydrazide moiety allows for straightforward access to 1,3,4-oxadiazoles, 1,2,4-triazoles, pyrazoles, and other related heterocycles. The resulting compounds are promising candidates for further investigation in drug discovery programs, leveraging the established biological importance of the 7-chloroquinoline core and the diverse pharmacological profiles of the appended heterocyclic rings.

References

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• Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review - MDPI. Available from: [Link]

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Application Notes: 7-Chloroquinoline-3-Carbohydrazide as a Scaffold for Antimalarial Drug Discovery

Introduction

The quinoline ring system is a cornerstone of antimalarial chemotherapy, with the 7-chloro-4-aminoquinoline scaffold of chloroquine (CQ) being historically significant.[1] However, the emergence of widespread chloroquine resistance, often mediated by mutations in the Plasmodium falciparum Chloroquine Resistance Transporter (PfCRT), necessitates the development of novel agents.[1] One promising strategy involves the chemical modification of the quinoline core to create hybrid molecules that may possess alternative mechanisms of action or evade resistance.[2] This document outlines the utility of 7-chloroquinoline-3-carbohydrazide as a versatile chemical intermediate for the synthesis of novel antimalarial candidates and provides detailed protocols for their subsequent biological evaluation.

The introduction of a carbohydrazide group at the 3-position of the 7-chloroquinoline nucleus offers a reactive handle for generating diverse libraries of derivatives, such as hydrazones, amides, and pyrazoles. This approach allows for systematic exploration of the structure-activity relationship (SAR) to identify compounds with potent activity against both CQ-sensitive and CQ-resistant strains of P. falciparum.

Core Concept: Mechanism of Action of Quinolines

Quinoline-based antimalarials primarily exert their effect by interfering with the parasite's heme detoxification process within the acidic digestive vacuole.[3] During its intraerythrocytic stage, the parasite digests vast amounts of host hemoglobin, releasing toxic free heme (ferriprotoporphyrin IX).[3][4] To protect itself, the parasite biocrystallizes this heme into an inert, insoluble polymer called hemozoin.[3][5] Chloroquine and other quinolines are weak bases that accumulate in the acidic digestive vacuole.[6] There, they are thought to cap the growing faces of hemozoin crystals, preventing further polymerization.[7] The resulting buildup of free heme leads to oxidative stress and parasite death.[5] It is hypothesized that derivatives of 7-chloroquinoline-3-carbohydrazide will retain this fundamental mechanism while introducing new structural features to overcome resistance.

Synthetic Strategy & Derivative Generation

7-Chloroquinoline-3-carbohydrazide serves as a key building block. Its synthesis from commercially available starting materials is achievable through established organic chemistry reactions. The true utility of this scaffold lies in the reactivity of the terminal hydrazide group, which can be readily condensed with a wide array of aldehydes and ketones to form a library of Schiff bases (hydrazones). This combinatorial approach allows for rapid diversification of the lead compound.

Diagram: Synthesis of 7-Chloroquinoline Hydrazone Derivatives

Caption: High-level overview of the screening cascade.

Protocol 1: In Vitro Antimalarial Activity Assay (SYBR Green I-Based)

This assay is a high-throughput method to determine the 50% inhibitory concentration (IC50) of compounds against the asexual blood stages of P. falciparum. [8]It relies on the intercalation of the fluorescent dye SYBR Green I into parasite DNA. [8] Materials:

• P. falciparum culture (e.g., CQ-sensitive 3D7 and CQ-resistant K1 strains). [8]* Human erythrocytes (O+). [9]* Complete culture medium (RPMI-1640 with L-glutamine, HEPES, hypoxanthine, sodium bicarbonate, and 10% human serum or 0.5% Albumax II). [8][9]* Test compounds and standard drugs (Chloroquine, Artemisinin) dissolved in DMSO.

• SYBR Green I lysis buffer.

• 96-well microplates.

Procedure:

• Parasite Culture: Maintain asynchronous P. falciparum cultures in human erythrocytes at 37°C in a hypoxic environment (5% CO2, 5% O2, 90% N2). [9]Synchronize cultures to the ring stage using 5% D-sorbitol treatment. [10]2. Plate Preparation: Prepare serial dilutions of the test compounds in a separate 96-well plate. The final DMSO concentration in the assay should not exceed 0.5%. [8]3. Assay Setup: In a new 96-well plate, add 90 µL of parasite culture (2% parasitemia, 2% hematocrit) to each well. Add 10 µL of the diluted compounds to the respective wells. Include drug-free controls (parasitized and non-parasitized red blood cells) and positive controls (standard drugs).

• Incubation: Incubate the plates for 72 hours under the same conditions as the parasite culture.

• Lysis and Staining: Add 100 µL of SYBR Green I lysis buffer to each well. Seal the plate and incubate in the dark at room temperature for 1-2 hours. [8]6. Fluorescence Measurement: Read the fluorescence using a microplate reader with excitation at ~485 nm and emission at ~530 nm. [8]7. Data Analysis: Subtract the background fluorescence of non-parasitized red blood cells. Calculate the percentage of parasite growth inhibition relative to the drug-free control. Determine the IC50 values by plotting the inhibition percentage against the log of the compound concentration using non-linear regression analysis.

Protocol 2: In Vitro Cytotoxicity Assay (MTT Assay)

This protocol assesses the general cytotoxicity of the compounds against a mammalian cell line (e.g., HEK293 or HepG2) to determine their selectivity for the parasite. The assay measures the metabolic activity of cells via the reduction of the yellow tetrazolium salt MTT to purple formazan crystals by mitochondrial dehydrogenases in viable cells. [11][12] Materials:

• Mammalian cell line (e.g., HEK293).

• Complete cell culture medium (e.g., DMEM with 10% FBS).

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS). [11]* Solubilization solution (e.g., 10% SDS in 0.01 M HCl or DMSO). [11]* 96-well cell culture plates.

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a density of ~1 x 10^4 cells per well in 100 µL of medium and incubate for 24 hours at 37°C with 5% CO2.

• Compound Addition: Add 100 µL of medium containing serial dilutions of the test compounds to the wells. Include a vehicle control (DMSO) and a positive control for cytotoxicity (e.g., doxorubicin).

• Incubation: Incubate the plate for 48-72 hours.

• MTT Addition: Remove the medium and add 100 µL of fresh medium and 10 µL of MTT solution to each well. Incubate for 4 hours. [11]5. Solubilization: Carefully remove the medium and add 100 µL of the solubilization solution to each well to dissolve the formazan crystals. [11]6. Absorbance Measurement: Measure the absorbance at a wavelength between 550 and 600 nm using a microplate reader. [11]7. Data Analysis: Calculate the percentage of cell viability relative to the vehicle control. Determine the 50% cytotoxic concentration (CC50) using non-linear regression. The Selectivity Index (SI) is then calculated as SI = CC50 / IC50 . A higher SI value indicates greater selectivity for the parasite.

Protocol 3: In Vivo Antimalarial Efficacy (Peters' 4-Day Suppressive Test)

This standard in vivo test evaluates the ability of a compound to suppress parasitemia in a rodent malaria model (Plasmodium berghei in mice). [13][14][15] Materials:

• Swiss albino mice (18-22 g). [10]* Plasmodium berghei (chloroquine-sensitive strain).

• Test compounds formulated in a suitable vehicle (e.g., 7% Tween 80, 3% ethanol). [16]* Chloroquine (positive control).

• Giemsa stain.

Procedure:

• Infection: Inoculate mice intraperitoneally with 0.2 mL of infected blood containing ~1 x 10^7 P. berghei-parasitized erythrocytes. [15]2. Grouping and Treatment: Randomly divide the mice into groups (n=5). Two to four hours post-infection (Day 0), begin treatment. Administer the test compounds orally or subcutaneously once daily for four consecutive days (Day 0 to Day 3). [13]One group receives the vehicle only (negative control), and another receives chloroquine (e.g., 10 mg/kg/day) as a positive control. [13]3. Parasitemia Determination: On Day 4, prepare thin blood smears from the tail of each mouse. Fix with methanol and stain with Giemsa. [8]Determine the percentage of parasitemia by light microscopy, counting at least 1000 erythrocytes.

• Data Analysis: Calculate the average parasitemia for each group. Determine the percentage of chemosuppression using the following formula: % Suppression = [(Parasitemia in Negative Control - Parasitemia in Treated Group) / Parasitemia in Negative Control] x 100

• Monitoring: Monitor the mice daily for signs of toxicity and record survival time.

Data Presentation

Results from these assays should be tabulated for clear comparison.

Table 1: Representative In Vitro Activity and Cytotoxicity Data

Compound ID	Structure/Modification	IC50 (µM) P. falciparum 3D7	IC50 (µM) P. falciparum K1	CC50 (µM) HEK293	Selectivity Index (SI) (K1)
CQ	Chloroquine (Reference)	0.025	0.350	> 100	> 285
Parent	7-CQ-3-Carbohydrazide	2.21 [17]	4.50	85.0	18.9
HZ-01	Hydrazone (Benzaldehyde)	0.48	0.95	> 100	> 105
HZ-02	Hydrazone (4-Nitrobenzaldehyde)	0.15	0.28	75.6	270
HZ-03	Hydrazone (4-Methoxybenzaldehyde)	0.52	1.10	> 100	> 90

Data are hypothetical and for illustrative purposes only, except where cited.

Table 2: Representative In Vivo Efficacy in P. berghei Model

Compound ID	Dose (mg/kg/day, p.o.)	Mean Parasitemia on Day 4 (%)	% Chemosuppression
Vehicle	-	35.4 ± 4.2	0
CQ	10	1.8 ± 0.5	94.9
HZ-02	25	15.2 ± 3.1	57.1
HZ-02	50	7.8 ± 2.5	78.0
HZ-02	100	3.1 ± 1.2	91.2

Data are hypothetical and for illustrative purposes only.

Conclusion

7-Chloroquinoline-3-carbohydrazide represents a valuable and synthetically accessible scaffold for the development of the next generation of quinoline-based antimalarials. Its utility as a platform for generating diverse chemical libraries, combined with the robust and validated screening protocols outlined herein, provides a clear and efficient pathway for identifying novel lead compounds with potent activity against drug-resistant malaria parasites. The systematic application of this workflow enables researchers to make informed decisions in the complex process of antimalarial drug discovery.

References

• Ansari, A., et al. (2022). Plasmodium falciparum and Anti-viral Activities of 7-Chloro-4- aminoquinoline Derivatives. CHIMIA International Journal for Chemistry. Available at: [Link]

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• Muthaura, C. N., et al. (2007). Screening of Traditionally Used Plants for In Vivo Antimalarial Activity in Mice. Malaria Journal. Available at: [Link]

• Egan, T. J. (2022). Heme Detoxification in the Malaria Parasite: A Target for Antimalarial Drug Development. ACS Infectious Diseases. Available at: [Link]

• Gildenhuys, J., et al. (2013). Quinoline Drug–Heme Interactions and Implications for Antimalarial Cytostatic versus Cytocidal Activities. Journal of Medicinal Chemistry. Available at: [Link]

• Bio-protocol. (n.d.). MTT Assay. Available at: [Link]

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• Radini, I. A., et al. (2016). New Potential Antimalarial Agents: Design, Synthesis and Biological Evaluation of Some Novel Quinoline Derivatives as Antimalarial Agents. Molecules. Available at: [Link]

• Combrinck, J. M., et al. (2013). Artemisinin-Based Drugs Target the Plasmodium falciparum Heme Detoxification Pathway. Antimicrobial Agents and Chemotherapy. Available at: [Link]

• de Souza, N. B., et al. (2018). In Vivo Antimalarial Activity and Mechanisms of Action of 4-Nerolidylcatechol Derivatives. Antimicrobial Agents and Chemotherapy. Available at: [Link]

• Nature Protocols. (n.d.). Cytotoxicity MTT Assay. Available at: [Link]

• ResearchGate. (2020). Quinolines block every step of malaria heme crystal growth. Available at: [Link]

• Al-Ghorbani, M., et al. (2024). Quinoline derivatives' biological interest for anti-malarial and anti-cancer activities. RSC Advances. Available at: [Link]

• Singh, K., et al. (2023). Design, synthesis and mechanistic exploration of anti-plasmodial Indolo[2,3-b]quinoxaline-7-chloroquinoline hybrids. Scientific Reports. Available at: [Link]

• Fola, A. A., et al. (2023). In vitro antimalarial susceptibility profile of Plasmodium falciparum isolates in the BEI Resources repository. Antimicrobial Agents and Chemotherapy. Available at: [Link]

• Kato, N., et al. (2024). In Vitro Antimalarial Activity of Trichothecenes against Liver and Blood Stages of Plasmodium Species. Journal of Natural Products. Available at: [Link]

• Ujhazy, P., et al. (1996). The MTT cell viability assay for cytotoxicity testing in multidrug-resistant human leukemic cells. Neoplasma. Available at: [Link]

• IntechOpen. (2023). Antimalarial Drugs with Quinoline Nucleus and Analogs. Available at: [Link]

• Karmakar, S., et al. (2023). In Vitro Effect on Plasmodium falciparum and In Vivo Effect on Plasmodium berghei of Annomaal, an Oily Fraction Obtained from the Seeds of Annona squamosa. Molecules. Available at: [Link]

• Gessner, R. K., et al. (2022). Synthesis and antimalarial activity of 7-chloroquinoline-tethered sulfonamides and their-[11][18][19]triazole hybrids. Future Medicinal Chemistry. Available at: [Link]

• Madrid, P. B., et al. (2011). Synthesis and Evaluation of 7-Substituted 4-Aminoquinoline Analogues for Antimalarial Activity. Journal of Medicinal Chemistry. Available at: [Link]

• Fidock, D. A., et al. (n.d.). A Protocol for Antimalarial Efficacy Screening: In Vitro and In Vivo Protocols. Available at: [Link]

• El-Gaby, M. S. A., et al. (2001). Synthesis and Biological Activities of Substituted 7-Chloroquinoline Derivatives, Part I. Acta Chimica Slovenica. Available at: [Link]

• Al-Ghorbani, M., et al. (2024). Quinoline derivatives' biological interest for anti-malarial and anti-cancer activities: an overview. RSC Advances. Available at: [Link]

• da Silva, A. C. A., et al. (2020). Organocatalytic synthesis and evaluation of 7-chloroquinoline-1,2,3-triazoyl carboxamides as potential antinociceptive, anti-inflammatory and anticonvulsant agent. New Journal of Chemistry. Available at: [Link]

• PrepChem. (n.d.). Synthesis of 7-chloroquinaldine. Available at: [Link]

• Ratre, P., et al. (2020). Structures of quinoline derivatives with remarkable antimalarial activity. ResearchGate. Available at: [Link]

• Al-Suwaidan, I. A., et al. (2016). Synthesis, Characterization and Anti-Cancer Activity of Hydrazide Derivatives Incorporating a Quinoline Moiety. Molecules. Available at: [Link]

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Microwave-assisted synthesis of 7-chloroquinoline-3-carbohydrazide analogues

Application Note: Microwave-Assisted Synthesis of 7-Chloroquinoline-3-Carbohydrazide Analogues

Introduction & Pharmacological Context

The 7-chloroquinoline moiety is a privileged pharmacophore in medicinal chemistry, historically recognized for its potent antimalarial properties but increasingly valued for its broad-spectrum antitubercular, antifungal, and antibacterial activities[1]. Derivatizing this core into 7-chloroquinoline-3-carbohydrazides and their subsequent Schiff base analogues (hydrazones) yields highly bioactive scaffolds capable of disrupting microbial cell wall synthesis and DNA replication[2].

Conventionally, synthesizing these nitrogen-rich heterocycles requires prolonged refluxing (10–24 hours), which often leads to thermal degradation, poor yields, and the generation of unwanted side products[3]. This application note details a highly optimized, Microwave-Assisted Organic Synthesis (MAOS) protocol. By leveraging dielectric heating, this method reduces reaction times from hours to minutes while significantly enhancing product purity and yield[4].

Mechanistic Insights: The Causality of MAOS

Unlike conventional convective heating (e.g., oil baths) which relies on thermal conduction through the vessel walls, microwave irradiation directly couples with polar molecules in the reaction mixture (such as ethanol and hydrazine). The rapid oscillation of the electromagnetic field forces these dipoles to align continuously, generating intense internal friction and localized superheating[3].

• Stage 1 (Hydrazinolysis): The conversion of ethyl 7-chloroquinoline-3-carboxylate to its carbohydrazide is a nucleophilic acyl substitution. Microwave heating selectively energizes the highly polar hydrazine hydrate, increasing its collision frequency with the ester carbonyl, thereby overcoming the activation energy barrier in a fraction of the traditional time[4].

• Stage 2 (Condensation): The formation of the Schiff base analogue requires the nucleophilic attack of the carbohydrazide's terminal amine onto a substituted aryl aldehyde. Under microwave conditions, the catalytic glacial acetic acid rapidly protonates the aldehyde, creating a highly electrophilic center that drives the condensation forward while suppressing competing azine formation.

Experimental Workflow

Figure 1: Microwave-assisted synthesis pathway of 7-chloroquinoline-3-carbohydrazide analogues.

Quantitative Data Summary

The transition from conventional reflux to microwave irradiation provides measurable improvements across all synthetic parameters.

Table 1: Comparative Synthesis Metrics (Conventional vs. MAOS)

Parameter	Conventional Reflux	Microwave Irradiation	Mechanistic Advantage
Stage 1 Time	8 – 12 hours	10 – 15 minutes	Direct dielectric heating accelerates nucleophilic attack.
Stage 1 Yield	65 – 70%	85 – 92%	Reduced thermal degradation of hydrazine.
Stage 2 Time	10 – 14 hours	15 – 20 minutes	Rapid activation of carbonyl carbon.
Stage 2 Yield	60 – 74%	88 – 95%	Suppression of side reactions (e.g., azine formation).
Solvent Vol.	50 – 100 mL	5 – 10 mL	Localized superheating requires less solvent medium.

Step-by-Step Experimental Protocol

Equipment Required: A dedicated laboratory microwave reactor (e.g., CEM Discover or Anton Paar Monowave) equipped with IR temperature sensing and dynamic pressure control.

Stage 1: Synthesis of the Precursor (7-Chloroquinoline-3-carbohydrazide)

• Preparation: In a 30 mL microwave-transparent quartz vessel, suspend Ethyl 7-chloroquinoline-3-carboxylate (10 mmol) in absolute ethanol (10 mL).

• Reagent Addition: Add hydrazine hydrate (80% aqueous solution, 30 mmol).

  • Causality: A 3-fold molar excess of hydrazine is critical. It shifts the thermodynamic equilibrium entirely toward the product and prevents the formation of symmetric diacylhydrazines (a common byproduct when stoichiometric ratios are used)[4].

• Irradiation: Seal the vessel with a Teflon cap. Program the reactor: Power = 150 W, Temperature = 100 °C, Pressure Limit = 250 psi, Ramp time = 2 min, Hold time = 10 min.

• Workup: Cool the vessel to room temperature using the reactor's compressed air cooling system. Pour the homogenous mixture into crushed ice (50 g). The product will precipitate as fine, off-white flakes[4].

• Isolation: Filter under vacuum, wash with cold distilled water (2 × 10 mL) to remove unreacted hydrazine, and dry in a vacuum desiccator.

Stage 2: Synthesis of the Analogues (Schiff Bases)

• Preparation: In a clean 30 mL microwave vessel, dissolve the synthesized 7-chloroquinoline-3-carbohydrazide (1 mmol) in absolute ethanol (5 mL).

• Reagent Addition: Add the respective substituted aryl aldehyde (1 mmol) to the solution. Add 4-5 drops of glacial acetic acid[4].

  • Causality: Acetic acid acts as a Brønsted acid catalyst. It protonates the carbonyl oxygen of the aldehyde, drastically increasing its electrophilicity and facilitating the nucleophilic attack by the primary amine of the carbohydrazide.

• Irradiation: Seal and irradiate the mixture: Power = 100 W, Temperature = 80 °C, Hold time = 15-20 min.

• Workup & Purification: Cool to room temperature and pour into ice-cold water (20 mL). Filter the precipitated Schiff base, wash with cold ethanol, and recrystallize from hot ethanol to yield pure microcrystals.

Self-Validating System & Analytical Quality Control

To ensure the integrity of the synthesis, every protocol step must be analytically validated before proceeding.

• Stage 1 Validation:

  • TLC Check: Use an eluent system of Ethyl Acetate:Hexane (7:3). The reaction is complete when the high-Rf ester spot completely disappears, replaced by a highly polar carbohydrazide spot near the baseline.

  • Spectroscopic Confirmation: IR spectroscopy must show a sharp doublet around 3300–3400 cm⁻¹ (primary amine of the hydrazide) and a strong amide I band at ~1660 cm⁻¹. Melting point should be sharp at approximately 240–245 °C[4].

• Stage 2 Validation:

  • TLC Check: Use Chloroform:Methanol (9:1). The baseline carbohydrazide spot must disappear.

  • Spectroscopic Confirmation: ¹H NMR is the definitive validation tool here. The spectrum must show the disappearance of the -NH₂ protons (broad singlet, ~4.5 ppm) and the emergence of a highly deshielded azomethine proton (-CH=N-) integrating to 1H between 8.0 and 8.6 ppm, confirming successful Schiff base formation[2].

References

• Le, T. D., Pham, N. N., & Nguyen, T. C. (2018). Preparation and Antibacterial Activity of Some New 4-(2-Heterylidenehydrazinyl)-7-chloroquinoline Derivatives. Journal of Chemistry. URL:[Link]

• Majumder, A., Gupta, R., & Jain, A. (2013). Microwave-assisted synthesis of nitrogen-containing heterocycles. Synthetic Communications. URL:[Link]

• Tiwari, R. K., et al. (2022). To Synthesize and Characterization of Novel Quinoline Derivatives as an Antibacterial and Antifungal Activities. International Journal of Pharmacy & Pharmaceutical Research. URL: [Link]

• RSC Advances. (2025). Quinoline analogs: multifaceted heterocyclic compounds with varied synthetic strategies and potent antitubercular properties. Royal Society of Chemistry. URL:[Link]

Sources

• 1. Quinoline analogs: multifaceted heterocyclic compounds with varied synthetic strategies and potent antitubercular properties - RSC Advances (RSC Publishing) DOI:10.1039/D4RA08362H [pubs.rsc.org]
• 2. semanticscholar.org [semanticscholar.org]
• 3. tandfonline.com [tandfonline.com]
• 4. ijppr.humanjournals.com [ijppr.humanjournals.com]

Technical Notes & Optimization

Technical Support Center: Optimizing 7-Chloroquinoline-3-Carbohydrazide Synthesis

Welcome to the Process Chemistry Support Center. As application scientists, we frequently encounter challenges when scaling up the synthesis of 7-chloroquinoline-3-carbohydrazide. This molecule is a critical intermediate in the development of hydrazone-based anticancer, antimalarial, and antimicrobial agents[1].

While the conversion of an ester to a hydrazide appears straightforward on paper, the unique electronic environment of the 7-chloroquinoline scaffold introduces specific mechanistic pitfalls. This guide is designed to move beyond basic recipes, providing you with the causality behind the chemistry, troubleshooting FAQs, and a self-validating protocol to ensure maximum product yield and purity.

Mechanistic Overview & Reaction Pathways

The synthesis relies on a nucleophilic acyl substitution where hydrazine attacks the ester carbonyl of ethyl 7-chloroquinoline-3-carboxylate. However, because hydrazine hydrate inherently introduces water into the system, and because the quinoline ring is electron-deficient, side reactions such as ester hydrolysis and Nucleophilic Aromatic Substitution (SNAr) constantly compete with your target pathway.

Mechanistic pathways and common side reactions in carbohydrazide synthesis.

Troubleshooting & FAQs

Q: My yield is consistently below 50%, and TLC shows unreacted starting material. How can I drive the reaction to completion? A: Hydrazinolysis is an equilibrium-driven process. The carbonyl carbon of the 3-carboxylate is somewhat sterically hindered and electronically modulated by the adjacent quinoline ring. To drive the reaction forward, you must use a significant excess of hydrazine monohydrate—typically 5 to 10 equivalents[2]. Furthermore, running the reaction at a controlled elevated temperature (48°C to 78°C) in absolute ethanol provides the necessary activation energy without evaporating the hydrazine[2].

Q: I am seeing a highly polar side product that stays at the baseline on my TLC. What is it, and how do I prevent it? A: This baseline spot is almost certainly 7-chloroquinoline-3-carboxylic acid, the result of ester hydrolysis. Hydrazine hydrate contains a significant amount of water. Some older literature protocols suggest adding aqueous potassium hydroxide (KOH) to the reaction mixture[3]. Do not do this. The addition of a strong base in the presence of water causes base-catalyzed ester hydrolysis to outcompete hydrazinolysis, irreversibly converting your starting material into an unreactive carboxylate salt. Use absolute ethanol as your solvent and rely solely on the nucleophilicity of the hydrazine.

Q: After prolonged heating to force the reaction, I get a mixture of products. Is the 7-chloro group reacting? A: Yes. Quinolines are electron-deficient heterocycles, making their halogenated positions susceptible to Nucleophilic Aromatic Substitution (SNAr). While halogens at the 2- and 4-positions are the most reactive, the 7-chloro position can still undergo SNAr if subjected to prolonged reflux with a strong "alpha-effect" nucleophile like hydrazine[4]. If you reflux the reaction for >24 hours, hydrazine will begin displacing the 7-chloro group, yielding 7-hydrazinylquinoline-3-carbohydrazide. Strictly monitor the reaction and do not exceed 12 hours of heating.

Q: The product doesn't precipitate well upon cooling. How can I improve isolation? A: 7-chloroquinoline-3-carbohydrazide should precipitate as fine flakes when cooled[3]. If it remains in solution, it is likely being solubilized by the excess hydrazine or an overly dilute ethanol volume. To fix this, concentrate the reaction mixture in vacuo to half its original volume before transferring it to an ice bath. Adding ice-cold distilled water as an anti-solvent will crash out the remaining product while keeping the highly water-soluble unreacted hydrazine in the aqueous phase.

Condition Benchmarking & Quantitative Data

To highlight the impact of reaction conditions on product yield, review the benchmarked data below. Notice how the exclusion of strong bases and the optimization of equivalents drastically shift the reaction profile.

Reaction Conditions	Equivalents of NH₂NH₂·H₂O	Temp & Time	Major Impurity	Expected Yield
H₂O / EtOH / KOH[3]	1.0 eq	80°C (30 min)	7-chloroquinoline-3-carboxylic acid	40% - 74%
Methanol	5.0 eq	25°C (24 h)	Unreacted ester starting material	~60%
Absolute EtOH [2]	10.0 eq	48°C (12 h)	None (Trace unreacted ester)	80% - 85%
Absolute EtOH	8.0 eq	78°C (8 h)	Trace SNAr product	> 85%

Self-Validating Experimental Protocol

A robust protocol must include built-in physical checkpoints. Follow this optimized, step-by-step workflow to ensure high-fidelity synthesis.

Self-validating experimental workflow for high-yield product isolation.

Step-by-Step Methodology:

• Dissolution: In a round-bottom flask equipped with a magnetic stirrer, suspend 1.0 equivalent of ethyl 7-chloroquinoline-3-carboxylate in absolute ethanol (approx. 15-20 mL per gram of ester).

  • Validation Check: The mixture may initially be a suspension but should become a clear solution upon gentle warming, confirming the absence of insoluble polymeric impurities.

• Reagent Addition: Slowly add 8.0 to 10.0 equivalents of hydrazine monohydrate (NH₂NH₂·H₂O) dropwise to the stirring solution[2].

  • Validation Check: A mild exotherm should be observed.

• Reaction Execution: Attach a reflux condenser and heat the mixture. Depending on your urgency, stir at 48°C for 12 hours[2], or gently reflux (78°C) for 8 hours.

• In-Process Monitoring: After 8 hours, perform a TLC (Eluent: 1:1 Ethyl Acetate/Hexane).

  • Validation Check: The starting ester (higher Rf​ ) should be completely consumed, replaced by a single, more polar spot (lower Rf​ ) corresponding to the carbohydrazide.

• Precipitation: Remove the flask from heat. Concentrate the solvent to half its volume using a rotary evaporator. Transfer the flask to an ice-water bath (0–5°C) and slowly add an equal volume of ice-cold distilled water.

  • Validation Check: Fine, off-white to pale yellow flakes will rapidly precipitate out of the solution[3].

• Isolation: Filter the precipitate under a vacuum. Wash the filter cake thoroughly with ice-cold distilled water (3 x 10 mL) followed by a minimal amount of cold ethanol (1 x 5 mL).

  • Validation Check: The water wash removes excess hydrazine. Check the pH of the final drops of the filtrate; it should drop from highly basic to relatively neutral.

• Drying: Dry the isolated solid in vacuo at 45°C overnight to afford the pure 7-chloroquinoline-3-carbohydrazide.

Sources

• 1. 7-Chloroquinolinehydrazones as First-in-Class Anticancer Experimental Drugs in the NCI-60 Screen among Different Investigated Series of Aryl, Quinoline, Pyridine, Benzothiazole and Imidazolehydrazones - PMC [pmc.ncbi.nlm.nih.gov]
• 2. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 3. ijppr.humanjournals.com [ijppr.humanjournals.com]
• 4. researchgate.net [researchgate.net]

How to purify 7-chloroquinoline-3-carbohydrazide from complex reaction mixtures

Welcome to the Advanced Technical Support Center. As a Senior Application Scientist, I have designed this portal specifically for researchers, medicinal chemists, and drug development professionals dealing with the complex isolation of 7-chloroquinoline-3-carbohydrazide.

This molecule is a critical intermediate in the synthesis of potent anti-tubercular, antimalarial, and antibacterial agents [1]. However, isolating it from a complex reaction matrix—typically containing unreacted alkyl esters, highly toxic excess hydrazine, and hydrolysis byproducts—requires more than basic filtration. It demands a systematic exploitation of physicochemical differentials.

Below, you will find the causality behind our purification strategies, a self-validating experimental protocol, and a troubleshooting Q&A to resolve specific bench-level issues.

Part 1: The Chemistry & Causality of Contamination

The synthesis of 7-chloroquinoline-3-carbohydrazide relies on the nucleophilic acyl substitution of methyl or ethyl 7-chloroquinoline-3-carboxylate with hydrazine hydrate [1]. Because hydrazine is a weak nucleophile compared to primary amines, it is often added in large excess and refluxed in ethanol.

This creates a complex post-reaction matrix. The purification strategy must exploit the hydrogen-bonding differential between the target and the impurities. The target hydrazide possesses both a basic quinoline nitrogen and a highly polar carbohydrazide group capable of extensive intermolecular hydrogen bonding. This network makes the pure product highly crystalline and insoluble in cold solvents, whereas the unreacted ester (lacking H-bond donors) remains lipophilic [2].

Quantitative Data & Purification Strategy Matrix

Component	Role in Matrix	Physicochemical Property	Purification Strategy	Validation Metric
7-Chloroquinoline-3-carbohydrazide	Target Product	Strong intermolecular H-bonding; MP 240–245 °C	Precipitation & Recrystallization	>98% purity by HPLC; MP 240–245 °C
Alkyl 7-chloroquinoline-3-carboxylate	Unreacted Precursor	Lipophilic; lacks H-bond donors	Cold ethanol/ether trituration	Absence of ester C=O stretch (~1720 cm⁻¹) in IR
Hydrazine Hydrate	Excess Reagent	Highly polar; water-miscible; BP 119 °C	Ice-cold aqueous wash; Vacuum drying	Neutral pH of final aqueous washings
7-Chloroquinoline-3-carboxylic acid	Hydrolysis Byproduct	Amphoteric; forms soluble salts at pH > 7	Mildly basic aqueous wash (pH ~8)	Absence of baseline spot on normal-phase TLC

Part 2: Troubleshooting Guide & FAQs

Q1: My reaction mixture formed a thick oil instead of precipitating upon cooling. How do I induce crystallization? A1: "Oiling out" (liquid-liquid phase separation) occurs when the product's concentration exceeds its solubility, but the temperature of the mixture is above the melting point of the solute in that specific solvent matrix. The Fix: Do not evaporate all the ethanol. Add a small volume of a highly polar anti-solvent (like ice-cold purified water) dropwise while vigorously scratching the inside of the glass flask with a glass rod. The localized acoustic cavitation and surface defects will provide nucleation sites.

Q2: NMR analysis of my "pure" solid shows lingering ethyl 7-chloroquinoline-3-carboxylate. Why didn't recrystallization remove it? A2: If the unreacted ester concentration is too high, it can become trapped within the hydrazide's crystal lattice during rapid precipitation. The Fix: Recrystallization alone is insufficient if the lattice is compromised. You must perform a thorough trituration of the crude solid with ice-cold ethanol or diethyl ether before recrystallization. The ester is highly soluble in these cold organic solvents, whereas the hydrazide remains strictly insoluble [2].

Q3: How can I ensure all toxic hydrazine hydrate is completely removed from the final API intermediate? A3: Hydrazine hydrate is notoriously difficult to remove simply by evaporation due to its high boiling point (119 °C) and its tendency to form hydrogen bonds with the product. The Fix: Exhaustive washing of the filter cake with ice-cold water is mandatory. Hydrazine is infinitely miscible with water. Follow this with prolonged vacuum drying at 60 °C. Self-Validation: Test the final aqueous wash filtrate with pH paper; continue washing until the filtrate is completely neutral.

Q4: I am detecting a highly polar impurity stuck at the baseline of my TLC (Silica, EtOAc/Hexane). What is it, and how do I clear it? A4: This is likely 7-chloroquinoline-3-carboxylic acid. It forms via the hydrolysis of the ester precursor if trace water was present during the extended reflux, particularly if a base catalyst (like KOH) was utilized [1]. The Fix: Wash the crude organic precipitate with a dilute, cold aqueous sodium bicarbonate solution (pH 8). The carboxylic acid will deprotonate into a water-soluble carboxylate salt and wash away, while the basic hydrazide remains safely in the solid phase.

Part 3: Self-Validating Experimental Protocol

To ensure absolute trustworthiness, this protocol is designed as a self-validating system. Do not proceed to the next step unless the validation checkpoint is met.

Step 1: Thermal Precipitation Upon completion of the reflux, concentrate the reaction mixture under reduced pressure to remove exactly 50% of the ethanol solvent. Transfer the flask to an ice bath (0–5 °C) and stir gently for 2 hours to induce the precipitation of fine flakes. Checkpoint: A dense, filterable suspension must form. If an oil forms, refer to Q1.

Step 2: Primary Filtration & Aqueous Wash Collect the precipitate via vacuum filtration using a Büchner funnel. Wash the filter cake with ice-cold purified water (3 x 10 mL per gram of theoretical yield). Checkpoint: Test the final drops of the aqueous filtrate. It must read pH 7.0 to confirm the complete removal of basic hydrazine hydrate.

Step 3: Organic Trituration Disconnect the vacuum, cover the filter cake with ice-cold ethanol (2 x 5 mL per gram), and gently agitate the cake with a spatula for 60 seconds before reapplying the vacuum. This strips away unreacted ester [3].

Step 4: Recrystallization Transfer the crude solid to a clean round-bottom flask. Add boiling ethanol dropwise until the solid just dissolves. Allow the solution to cool slowly to room temperature (to form a pure crystal lattice), then transfer to an ice bath for 30 minutes.

Step 5: Vacuum Drying Filter the purified crystals and dry in a vacuum oven at 60 °C for 12 hours. Checkpoint: The final product should be a fine white/pale powder with a sharp melting point of 240–245 °C [1].

Part 4: Purification Workflow Visualization

Experimental workflow for the purification of 7-chloroquinoline-3-carbohydrazide.

References

• Title: To Synthesize and Characterization of Novel Quinoline Derivatives as an Antibacterial and Antifungal Activities Source: International Journal of Pharmacy & Pharmaceutical Research (Human Journals) URL: [Link][1]

• Title: Metal Complexes of Schiff Bases Prepared from Quinoline-3-Carbohydrazide with 2-Nitrobenzaldehyde, 2-Chlorobenzaldehyde and 2,4-Dihydroxybenzaldehyde: Structure and Biological Activity Source: MDPI (Molecules) URL: [Link][2]

• Title: Synthesis, characterization and antimicrobial studies of some new trifluoromethyl quinoline-3-carbohydrazide and 1,3,4-oxadiazoles Source: RSC Advances (Royal Society of Chemistry) URL: [Link][3]

Sources

• 1. ijppr.humanjournals.com [ijppr.humanjournals.com]
• 2. mdpi.com [mdpi.com]
• 3. pubs.rsc.org [pubs.rsc.org]

Technical Support Center: Navigating Solubility Challenges of 7-Chloroquinoline-3-Carbohydrazide in Bioassays

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting strategies and frequently asked questions (FAQs) to address the poor solubility of 7-chloroquinoline-3-carbohydrazide in Dimethyl Sulfoxide (DMSO) and its implications for bioassay development. Our goal is to equip you with the scientific rationale and practical protocols to ensure reliable and reproducible experimental outcomes.

Understanding the Challenge: Why is 7-Chloroquinoline-3-Carbohydrazide Prone to Solubility Issues?

7-Chloroquinoline-3-carbohydrazide possesses a rigid, aromatic quinoline core, which contributes to strong intermolecular interactions and high crystal lattice energy. These characteristics make it inherently difficult for solvent molecules to surround and dissolve the compound, leading to poor solubility in many common solvents, including DMSO at high concentrations. When a concentrated DMSO stock of this compound is diluted into an aqueous bioassay buffer, the abrupt change in solvent polarity can cause the compound to "crash out" or precipitate, leading to inaccurate results.

Frequently Asked Questions (FAQs)

Q1: I am having trouble dissolving 7-chloroquinoline-3-carbohydrazide in 100% DMSO to make a high-concentration stock solution. What should I do?

A1: It is not uncommon for highly crystalline compounds to resist dissolution even in a powerful solvent like DMSO. Here are a few steps to try:

• Increase Mechanical Energy: Vigorously vortex the solution for several minutes.

• Apply Sonication: Use a sonication water bath for 10-15 minutes to break apart compound aggregates and facilitate solvent interaction.

• Gentle Warming: Warm the solution in a 37°C water bath. Be cautious, as excessive heat can degrade some compounds. Always test for compound stability after warming.

If these methods fail, you may need to consider preparing a lower concentration stock solution or exploring alternative solvents or co-solvent systems from the outset.

Q2: My compound dissolves in DMSO, but precipitates when I dilute it into my aqueous assay buffer. How can I prevent this?

A2: This is a classic case of a compound "crashing out" of solution. The key is to maintain the compound's solubility in the final aqueous environment. Here are some strategies:

• Optimize Final DMSO Concentration: While it's crucial to keep the final DMSO concentration low to avoid cellular toxicity (typically below 0.5%), a slight increase (e.g., from 0.1% to 0.5%) might be sufficient to keep your compound in solution. Always include a vehicle control with the same final DMSO concentration in your experiments.[1]

• Lower the Final Compound Concentration: Your target concentration may exceed the compound's kinetic solubility in the assay buffer. Perform a serial dilution to find the highest concentration that remains soluble.

• Modify the Dilution Method: Instead of a large, single-step dilution, try a stepwise dilution. This can sometimes prevent immediate precipitation.

Q3: Are there alternative solvents to DMSO for cell-based assays?

A3: Yes, though DMSO is the most common, other options exist. However, each has its own set of considerations regarding toxicity and compatibility with your specific assay. Some alternatives include:

• Ethanol and Methanol: These can be used but may have different effects on cell membranes compared to DMSO.[2]

• N-Methyl-2-pyrrolidone (NMP): NMP is a powerful, water-miscible solvent that can sometimes dissolve compounds that are recalcitrant to DMSO.[3][4] However, its biocompatibility must be carefully evaluated for your specific cell line and assay.

• Cyrene™ (dihydrolevoglucosenone): This is a greener, bio-based solvent that has been explored as a DMSO alternative.[5][6]

Always perform a vehicle control to assess the effect of any new solvent on your assay system.

Troubleshooting Guide: A Stepwise Approach to Overcoming Poor Solubility

This guide provides a systematic workflow for tackling the solubility of 7-chloroquinoline-3-carbohydrazide.

graph TD { A[Start: Poor Solubility of 7-Chloroquinoline-3-Carbohydrazide in DMSO] --> B{Initial Dissolution in 100% DMSO}; B --> C{Compound Dissolves?}; C -- No --> D[Apply Mechanical Force: Vortex/Sonicate]; D --> E{Compound Dissolves?}; E -- No --> F[Gentle Warming: 37°C]; F --> G{Compound Dissolves?}; G -- No --> H[Consider Alternative Solvents/Co-solvents]; C -- Yes --> I{Precipitation Upon Aqueous Dilution?}; I -- Yes --> J[Optimize Final DMSO and Compound Concentration]; J --> K{Still Precipitates?}; K -- Yes --> L[pH Modification]; L --> M{Still Precipitates?}; M -- Yes --> N[Co-Solvent System]; N --> O{Still Precipitates?}; O -- Yes --> P[Cyclodextrin Complexation]; I -- No --> Q[Proceed with Bioassay]; K -- No --> Q; M -- No --> Q; O -- No --> Q; P --> Q; G -- Yes --> I;

}

Caption: Troubleshooting workflow for solubility issues.

Method 1: pH Modification

Scientific Rationale: Quinoline derivatives are often weak bases.[6] By lowering the pH of the aqueous buffer, the nitrogen atom in the quinoline ring can be protonated, forming a more soluble salt.[7][8][9]

Experimental Protocol: pH Adjustment for Enhanced Solubility

• Determine the pKa: If the pKa of 7-chloroquinoline-3-carbohydrazide is not known, it can be predicted using cheminformatics tools. For quinoline itself, the pKa is around 4.9.

• Select an Appropriate Buffer: Choose a buffer system that is effective at a pH 1-2 units below the compound's pKa. For many quinolines, a citrate or phosphate buffer in the pH range of 3-5 can be effective.

• Prepare a pH Range: Prepare a series of buffers with varying pH values (e.g., pH 3.0, 4.0, 5.0, 6.0, and 7.4).

• Test Solubility: Add your DMSO stock solution to each buffer to the desired final concentration.

• Observe and Quantify: Visually inspect for precipitation. For a more quantitative measure, you can perform a kinetic solubility assay (see protocol below).

• Validate Assay Compatibility: Ensure that the optimal pH for solubility does not negatively impact your bioassay's performance (e.g., cell viability, enzyme activity).

Method 2: Co-Solvent Systems

Scientific Rationale: Using a water-miscible organic solvent in conjunction with DMSO can sometimes improve solubility by creating a more favorable solvent environment for hydrophobic compounds.

Experimental Protocol: Utilizing a Co-Solvent System

• Select a Co-solvent: N-Methyl-2-pyrrolidone (NMP) and Dimethylformamide (DMF) are common choices.

• Prepare a Mixed Stock Solution: Prepare a stock solution of your compound in a mixture of DMSO and the chosen co-solvent (e.g., 1:1 DMSO:NMP).

• Dilute into Aqueous Buffer: Dilute the mixed-solvent stock into your assay buffer.

• Assess Solubility and Toxicity: Observe for precipitation and, critically, run a vehicle control with the same final concentration of the DMSO/co-solvent mixture to determine its effect on your assay.

Method 3: Cyclodextrin Complexation

Scientific Rationale: Cyclodextrins are cyclic oligosaccharides with a hydrophobic interior and a hydrophilic exterior. They can form inclusion complexes with poorly soluble compounds, effectively encapsulating the hydrophobic molecule and presenting a more soluble complex to the aqueous environment.[10]

Experimental Protocol: Phase Solubility Study with Hydroxypropyl-β-Cyclodextrin (HP-β-CD)

• Prepare Cyclodextrin Solutions: Create a series of HP-β-CD solutions in your assay buffer at various concentrations (e.g., 0, 1, 2, 5, 10, and 20 mM).

• Add Excess Compound: Add an excess amount of solid 7-chloroquinoline-3-carbohydrazide to each cyclodextrin solution.

• Equilibrate: Shake the samples at a constant temperature for 24-48 hours to reach equilibrium.

• Separate Undissolved Compound: Centrifuge the samples at high speed (>10,000 x g) for 30 minutes to pellet the undissolved solid.

• Quantify Soluble Compound: Carefully collect the supernatant and determine the concentration of the dissolved compound using a validated analytical method such as HPLC-UV.

• Analyze the Data: Plot the concentration of the dissolved compound against the concentration of HP-β-CD. A linear relationship indicates the formation of a soluble complex. This allows you to determine the minimum concentration of HP-β-CD required to achieve your desired compound concentration.

Quantitative Data Summary

Solvent System	Expected Solubility of Quinoline Derivatives	Key Considerations
Water (neutral pH)	Very Poor	The hydrophobic nature of the quinoline ring limits solubility.
Aqueous Buffer (acidic pH)	Increased	Protonation of the quinoline nitrogen enhances solubility.[6]
DMSO	Good to Moderate	A common starting point, but precipitation upon aqueous dilution is a risk.
Ethanol/Methanol	Moderate	Can be used as alternatives or co-solvents, but may have different biological effects than DMSO.[2]
NMP	Good	A strong solvent, but potential for higher cellular toxicity that needs to be evaluated.[3][4]
DMSO with Co-solvents (e.g., NMP)	Potentially Improved	Can create a more favorable solvent environment.
Aqueous Buffer with Cyclodextrins	Significantly Improved	Forms inclusion complexes to enhance aqueous solubility.[10]

Key Experimental Protocol: High-Throughput Kinetic Solubility Assay

This protocol allows for the rapid determination of the kinetic solubility of your compound under various conditions.

graph TD { A[Start: Prepare 10 mM stock in 100% DMSO] --> B[Serial Dilution in DMSO]; B --> C[Add 2 µL of each concentration to 198 µL of aqueous buffer in a 96-well plate]; C --> D[Incubate for 2 hours with shaking]; D --> E{Visually Inspect for Precipitation}; E -- No Precipitation --> F[Measure Absorbance at specific wavelength]; E -- Precipitation --> G[Filter or Centrifuge to remove precipitate]; G --> H[Measure Absorbance of Supernatant]; F --> I[Calculate Solubility]; H --> I; I --> J[End: Determine Kinetic Solubility Limit];

}

Caption: Workflow for a kinetic solubility assay.

Procedure:

• Prepare Stock Solution: Create a 10 mM stock solution of 7-chloroquinoline-3-carbohydrazide in 100% DMSO.

• Serial Dilution: In a 96-well plate, perform a serial dilution of the stock solution with 100% DMSO to generate a range of concentrations.

• Dilution into Aqueous Buffer: In a clear, 96-well plate, add 198 µL of your desired aqueous buffer to each well. Add 2 µL of each DMSO concentration from the dilution plate to the corresponding wells of the buffer plate. This results in a 1:100 dilution and a final DMSO concentration of 1%.

• Incubation: Seal the plate and incubate at room temperature for 2 hours with gentle shaking.

• Measurement: Measure the absorbance of each well at a wavelength where the compound absorbs. A drop in absorbance compared to the expected linear dilution series indicates precipitation. Alternatively, light scattering can be measured to detect precipitate formation.

• Data Analysis: The highest concentration that does not show a significant deviation from the expected absorbance is considered the kinetic solubility limit.

Stability Considerations for Carbohydrazides in DMSO

While DMSO is an excellent solvent, it is important to be aware of the potential for compound degradation over time. Some hydrazide-containing compounds may exhibit instability in DMSO. It is recommended to:

• Prepare fresh stock solutions for each experiment.

• If storing stock solutions, aliquot them into single-use vials to avoid repeated freeze-thaw cycles.

• Store stock solutions at -20°C or -80°C.

• For critical experiments, it is advisable to perform a stability study by analyzing the purity of the stock solution over time using HPLC.

By systematically applying these troubleshooting strategies and understanding the underlying scientific principles, you can successfully navigate the solubility challenges of 7-chloroquinoline-3-carbohydrazide and generate high-quality, reliable data in your bioassays.

References

• BenchChem. (2025).
• BenchChem. (2025). Technical Support Center: Enhancing the Solubility of Quinoline-Based Compounds for Biological Assays.
• BenchChem. (2025). Technical Support Center: Improving the Aqueous Solubility of 10-Hydroxybenzo[h]quinoline.
• BenchChem. (2025). Technical Support Center: Enhancing the Solubility of Substituted Quinoline Compounds.
• AxisPharm. (n.d.). Kinetic Solubility Assays Protocol.
• BenchChem. (2025).
• Protocols.io. (2024). Shake-Flask Aqueous Solubility assay (Kinetic solubility).
• Enamine. (n.d.). Shake-Flask Aqueous Solubility Assay (kinetic or thermodynamic assay conditions).
• Charnwood Discovery. (n.d.). Kinetic Solubility.
• Evotec. (n.d.). Turbidimetric Solubility Assay.
• Bordwell, F. G., et al. (n.d.). Acidities of carboxamides, hydroxamic acids, carbohydrazides, benzenesulfonamides, and benzenesulfonohydrazides in DMSO solution. The Journal of Organic Chemistry.
• Various Authors. (n.d.).
• Carvajal, M., & Yalkowsky, S. (2019). Effect of pH and Ionic Strength on the Solubility of Quinoline: Back-to-Basics.
• Various Authors. (n.d.). Cyclodextrin Inclusion Complexes: Novel Techniques to Improve Solubility of Poorly Soluble Drugs: A Review.
• The pharmaceutical solvent N-methyl-2-pyrollidone (NMP)
• DIPOLAR APROTIC SOLVENTS DMSO AND NMP IN CROP PROTECTION FORMUL
• Improvement of Aqueous Solubility of Lapatinib-Derived Analogues: Identification of a Quinolinimine Lead for Human African Trypanosomiasis Drug Development.
• Roy, S., et al. (2014). Use of N-Methyl-2-pyrrolidone (NMP) As a Solvent in the In Vitro Cytogenetic Assay.
• Synthesis, characterization and biological evaluation of some 5- methylpyrazine carbohydrazide based hydrazones.
• Solubility of Cyclodextrins and Drug/Cyclodextrin Complexes. PMC - NIH.
• Solubilization and stabilization of drugs through cyclodextrin complexation.
• Cosolvent Dimethyl Sulfoxide Influences Protein–Ligand Binding Kinetics via Solvent Viscosity Effects. PMC.
• Cosolvent Dimethyl Sulfoxide Influences Protein–Ligand Binding Kinetics via Solvent Viscosity Effects: Revealing the Success Rate of Complex Formation Following Diffusive Protein–Ligand Encounter.
• Reynolds, D. W., et al. (2012). The use of N-methylpyrrolidone as a cosolvent and oxidant in pharmaceutical stress testing. J Pharm Sci.
• The Use Of N-Methylpyrrolidone as a Cosolvent and Oxidant in Pharmaceutical Stress Testing.
• Heterogeneous Off-Target Effects of Ultra-Low Dose Dimethyl Sulfoxide (DMSO) on Targetable Signaling Events in Lung Cancer In Vitro Models. MDPI.
• Need help regarding Non-toxic solvent for cell based studies?.
• Balakin, K., et al. (2004). In Silico Estimation of DMSO Solubility of Organic Compounds for Bioscreening. Journal of biomolecular….
• ThermoML:J. Chem. Eng. Data 2018, 63, 3, 822-831. Thermodynamics Research Center.
• Original Public
• 7-Chloroquinolinehydrazones as First-in-Class Anticancer Experimental Drugs in the NCI-60 Screen among Different Investigated Series of Aryl, Quinoline, Pyridine, Benzothiazole and Imidazolehydrazones. MDPI.
• Dimethyl Sulfoxide (DMSO) Solubility Data.
• Investigation on Hydrazonobenzenesulfonamides as Human Carbonic Anhydrase I, II, IX and XII Inhibitors. PMC.

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Technical Support Center: Resolving HPLC Peak Tailing in 7-Chloroquinoline-3-carbohydrazide Quantitative Analysis

Welcome to the technical support center for the quantitative analysis of 7-chloroquinoline-3-carbohydrazide. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot and resolve common chromatographic issues, specifically peak tailing, encountered during HPLC analysis. By understanding the underlying causes and implementing systematic solutions, you can achieve accurate, reproducible, and robust quantitative results.

Frequently Asked Questions (FAQs)

Q1: What is peak tailing and how does it affect my quantitative analysis?

Peak tailing is a chromatographic phenomenon where the peak is not symmetrical, and the latter half of the peak is broader than the front half.[1] In an ideal chromatogram, peaks should be Gaussian in shape. Tailing peaks can lead to inaccurate peak integration, which directly impacts the accuracy and precision of quantitative analysis. It can also obscure the resolution of closely eluting peaks, making it difficult to quantify individual components in a mixture.[2]

Q2: I'm observing peak tailing specifically for 7-chloroquinoline-3-carbohydrazide. What makes this compound prone to this issue?

7-Chloroquinoline-3-carbohydrazide, like many quinoline derivatives, is a basic compound containing nitrogen atoms that can be protonated.[3][4] In reversed-phase HPLC, which commonly uses silica-based columns, these basic functional groups can interact strongly with residual acidic silanol groups (Si-OH) on the silica surface.[2][5] This secondary interaction, in addition to the primary hydrophobic interaction with the C18 stationary phase, is a major cause of peak tailing for basic compounds.[6][7]

Q3: Can my HPLC system itself contribute to peak tailing?

Yes, extra-column effects can contribute to peak broadening and tailing. This includes issues like having tubing with a large internal diameter or excessive length between the injector, column, and detector.[8] Mismatched fittings or the presence of dead volume in the connections can also disrupt the sample band and lead to asymmetrical peaks.[9]

Q4: How does the mobile phase pH influence peak tailing for this compound?

The pH of the mobile phase is a critical parameter. For a basic compound like 7-chloroquinoline-3-carbohydrazide, a mobile phase with a pH near the analyte's pKa can result in the co-existence of both ionized and unionized forms, leading to peak distortion.[1][10] Furthermore, at a mid-range pH (typically > 3), the silanol groups on the silica packing can become deprotonated (SiO-), creating strong ionic interactions with the protonated basic analyte and causing significant tailing.[1][11]

Troubleshooting Guide: A Systematic Approach to Eliminating Peak Tailing

This guide provides a step-by-step approach to diagnose and resolve peak tailing for 7-chloroquinoline-3-carbohydrazide.

Step 1: Evaluate and Optimize the Mobile Phase

The mobile phase is often the first and most effective area to address peak tailing.

1.1. Adjusting Mobile Phase pH:

• Rationale: The primary strategy is to suppress the ionization of the residual silanol groups on the stationary phase. By operating at a low pH (typically ≤ 3), the silanol groups remain protonated (Si-OH), minimizing the strong secondary ionic interactions with the basic analyte.[2][6]

• Action:

  • Incorporate an acidic modifier into your mobile phase. Common choices include 0.1% formic acid or 0.1% trifluoroacetic acid (TFA).[12][13]

  • A good starting point is a mobile phase of 0.1% formic acid in water (Solvent A) and 0.1% formic acid in acetonitrile (Solvent B).[13]

  • Ensure the pH of the aqueous portion of the mobile phase is at least 2 pH units away from the pKa of 7-chloroquinoline-3-carbohydrazide to ensure it is in a single ionic state.[9][14]

1.2. Incorporate a Competing Base (Silanol Blocker):

• Rationale: Adding a small concentration of a competing base, such as triethylamine (TEA), to the mobile phase can help to mask the active silanol sites.[15][16] The competing base will preferentially interact with the silanol groups, reducing their availability to interact with the analyte.[17]

• Action:

  • This is often considered a more traditional approach, as modern, high-purity silica columns (Type B) have a much lower concentration of active silanols.[6][16]

  • If using an older column, consider adding a low concentration of TEA (e.g., 5-20 mM) to the mobile phase. Be aware that TEA can shorten column lifetime.[15]

Step 2: Assess and Select the Appropriate HPLC Column

The choice of stationary phase is critical for achieving good peak shape with basic compounds.

2.1. Utilize a Modern, High-Purity Silica (Type B) Column:

• Rationale: Older silica columns (Type A) have a higher metal content and more acidic silanol groups, which exacerbate peak tailing for basic compounds.[6][15] Modern Type B columns are made from high-purity silica with significantly fewer and less acidic silanol groups.[16]

• Action:

  • Ensure you are using a column packed with high-purity Type B silica.

  • Consider columns with end-capping, a process that chemically derivatizes the residual silanol groups to make them less active.[2][5]

2.2. Consider Alternative Stationary Phases:

• Rationale: If peak tailing persists even with a Type B column and optimized mobile phase, alternative stationary phases can provide a solution.

• Action:

  • Hybrid Silica Columns: These columns, such as those with bridged ethylene hybrid (BEH) technology, offer improved pH stability and reduced silanol activity.[6][12]

  • Charged Surface Hybrid (CSH) Columns: These columns have a low-level positive surface charge that helps to repel basic analytes, minimizing interactions with residual silanols.[12]

  • Polymer-Based Columns: These columns have no silanol groups and can be an excellent option for eliminating this type of secondary interaction, though they may have different selectivity.[16]

Step 3: Review and Refine Sample Preparation and Injection

Issues with the sample itself or how it is introduced to the system can cause peak distortion.

3.1. Ensure Complete Dissolution and Compatibility:

• Rationale: If the analyte is not fully dissolved in the sample solvent, or if the sample solvent is significantly stronger than the mobile phase, peak fronting or tailing can occur.[8][18]

• Action:

  • Dissolve the 7-chloroquinoline-3-carbohydrazide standard and samples in the initial mobile phase whenever possible.[8]

  • If a stronger solvent is required for dissolution, ensure the injection volume is small to minimize peak distortion.[18]

3.2. Avoid Column Overload:

• Rationale: Injecting too much sample onto the column can saturate the stationary phase, leading to peak broadening and tailing.[8][18]

• Action:

  • Reduce the concentration of the sample or decrease the injection volume.[8] A systematic reduction in sample load should result in improved peak symmetry if overload is the cause.

Step 4: Inspect the HPLC System for Physical Issues

If the above steps do not resolve the issue, a physical problem within the HPLC system may be the culprit.

4.1. Check for Dead Volume and Column Voids:

• Rationale: Gaps in the flow path, such as poorly connected fittings or a void at the head of the column, can cause turbulence and mixing, leading to peak tailing.[2][9]

• Action:

  • Ensure all fittings are properly tightened and that the correct ferrules are used.

  • If a column void is suspected (often accompanied by a drop in backpressure), reversing and flushing the column (if the manufacturer's instructions permit) may help. However, column replacement is often necessary.[2]

4.2. Address Potential Blockages:

• Rationale: A partially blocked column inlet frit can distort the sample band and cause peak tailing.[2]

• Action:

  • Use an in-line filter and guard column to protect the analytical column from particulates.[2][18]

  • If a blockage is suspected, try reversing and flushing the column. If this does not resolve the issue, the column may need to be replaced.[2]

Experimental Protocols

Protocol 1: Baseline HPLC Method with Potential for Peak Tailing

This protocol represents a typical starting point where peak tailing might be observed.

Parameter	Condition
HPLC System	Standard HPLC with UV Detector
Column	Standard C18, 5 µm, 4.6 x 150 mm (Type A or older Type B)
Mobile Phase A	Water
Mobile Phase B	Acetonitrile
Gradient	20-80% B over 10 minutes
Flow Rate	1.0 mL/min
Column Temp.	30 °C
Detection	254 nm
Injection Vol.	10 µL
Sample Prep.	1 mg/mL in 50:50 Acetonitrile:Water

Expected Outcome: Significant peak tailing for 7-chloroquinoline-3-carbohydrazide is likely due to silanol interactions in a neutral pH mobile phase.

Protocol 2: Optimized HPLC Method to Eliminate Peak Tailing

This protocol incorporates the troubleshooting steps to achieve a symmetrical peak.

Parameter	Condition
HPLC System	Standard HPLC with UV Detector
Column	High-Purity End-capped C18 (Type B), 3.5 µm, 4.6 x 100 mm
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient	20-80% B over 10 minutes
Flow Rate	1.0 mL/min
Column Temp.	30 °C
Detection	254 nm
Injection Vol.	5 µL
Sample Prep.	0.1 mg/mL in 20:80 Acetonitrile:Water with 0.1% Formic Acid

Expected Outcome: A sharp, symmetrical peak for 7-chloroquinoline-3-carbohydrazide with a significantly improved tailing factor.

Data Presentation

Table 1: Comparison of Chromatographic Performance

Parameter	Baseline Method (Protocol 1)	Optimized Method (Protocol 2)
Tailing Factor (USP)	> 2.0	1.0 - 1.2
Asymmetry Factor	> 2.5	0.9 - 1.3
Resolution (from nearest peak)	< 1.5	> 2.0
Reproducibility (%RSD)	> 5%	< 2%

Visualizing the Problem and Solution

Caption: A systematic workflow for troubleshooting HPLC peak tailing.

Caption: Interaction of a basic analyte with the stationary phase.

References

• Phenomenex. (n.d.). How to Reduce Peak Tailing in HPLC? Retrieved from [Link]

• Chrom Tech, Inc. (2025, October 28). What Causes Peak Tailing in HPLC? Retrieved from [Link]

• Hawach. (2025, October 28). Reasons for Peak Tailing of HPLC Column. Retrieved from [Link]

• Shimadzu UK Limited. (2022, August 26). HPLC Troubleshooting - Tailing Peaks. Retrieved from [Link]

• Element Lab Solutions. (n.d.). Peak Tailing in HPLC. Retrieved from [Link]

• LCGC. (n.d.). Silica for HPLC Stationary Phases – A Five Minute Guide. Retrieved from [Link]

• ACD/Labs. (2022, October 6). An Introduction to Peak Tailing, Fronting and Splitting in Chromatography. Retrieved from [Link]

• LCGC International. (2025, October 29). LC Troubleshooting Essentials: A Guide to Common Problems and Solutions for Peak Tailing, Ghost Peaks, and Pressure Spikes. Retrieved from [Link]

• uHPLCs. (n.d.). How to avoid the tailing problem of basic compounds in HPLC analysis? Retrieved from [Link]

• Nagae, N., Yamamoto, K., & Kadota, C. (2009).

• Pharma Growth Hub. (2023, November 23). What is the effect of free silanols in RPLC and how to reduce it? Retrieved from [Link]

• Agilent. (n.d.). Control pH During Method Development for Better Chromatography. Retrieved from [Link]

• Biotage. (2023, January 24). How does an acid pH affect reversed-phase chromatography separations? Retrieved from [Link]

• LCGC. (2023, November 1). The Evolution of LC Troubleshooting: Strategies for Improving Peak Tailing. Retrieved from [Link]

• Industry News. (2023, December 27). The Importance Of Mobile Phase PH in Chromatographic Separations. Retrieved from [Link]

• Waters. (2020, March 19). How can I decrease tailing of a basic compound when running a reversed-phase method with a C18 column? Retrieved from [Link]

• KNAUER. (n.d.). Effect of mobile phase pH on reversed-phase HPLC separations of ionizable compounds. Retrieved from [Link]

• Crawford Scientific. (2025, May 26).
• BenchChem. (2025, December). Application Note: High-Performance Liquid Chromatography (HPLC)
• LCGC North America. (2003, July). Why Do Peaks Tail?
• BenchChem. (2025, December). Application Note: HPLC Analysis of 1,2,3,4-Tetrahydro-1-methyl-8-quinolinol.

• ResearchGate. (n.d.). Performance of amines as silanol suppressors in reversed-phase liquid chromatography | Request PDF. Retrieved from [Link]

• Calabuig-Hernández, S., García-Alvarez-Coque, M. C., & Ruiz-Angel, M. J. (2016). Performance of amines as silanol suppressors in reversed-phase liquid chromatography.
• BenchChem. (2025, December).

• ResearchGate. (n.d.). Chromatographic silanol activity test procedures: The quest for a universal test. Retrieved from [Link]

• Journal of Pharmaceutical and Biomedical Analysis. (2022, July 15).

• SIELC Technologies. (n.d.). HPLC Method for Analysis of 8-hydroxyquinoline. Retrieved from [Link]

• Molecules. (n.d.). 7-Chloroquinolinehydrazones as First-in-Class Anticancer Experimental Drugs in the NCI-60 Screen among Different Investigated Series of Aryl, Quinoline, Pyridine, Benzothiazole and Imidazolehydrazones.
• BenchChem. (n.d.).
• Asian Journal of Chemistry. (2001).

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Reference Data & Comparative Studies

A Comparative Analysis of 6-Chloro vs. 7-Chloroquinoline-3-Carbohydrazide: Unraveling the Isomeric Impact on Structural and Electronic Landscapes

An In-Depth Technical Guide

Abstract

This guide provides a comprehensive comparative analysis of two constitutional isomers: 6-chloroquinoline-3-carbohydrazide and 7-chloroquinoline-3-carbohydrazide. As a Senior Application Scientist, this document moves beyond a simple data sheet to offer an in-depth exploration of how a subtle change in the position of a chloro-substituent on the quinoline scaffold precipitates significant alterations in the molecule's structural and electronic properties. We will delve into the synthetic methodologies, comparative structural analysis via X-ray crystallography and NMR spectroscopy, and explore the electronic profiles using UV-Vis spectroscopy and Density Functional Theory (DFT) calculations. The objective is to provide researchers, scientists, and drug development professionals with a robust framework for understanding the structure-property relationships in this important class of heterocyclic compounds, which are known scaffolds for a variety of therapeutic agents.[1][2]

Introduction: The Quinoline Scaffold and the Significance of Isomerism

The quinoline ring system is a privileged scaffold in medicinal chemistry, forming the core of numerous pharmaceuticals with a wide spectrum of biological activities, including antimalarial, antimicrobial, and anticancer properties.[1][3][4] The carbohydrazide moiety (–CONHNH₂) is a crucial functional group known to act as a pharmacophore, often enhancing the biological activity of the parent molecule through its ability to form key hydrogen bonds with biological targets.

The introduction of a halogen, such as chlorine, onto the quinoline core profoundly influences its lipophilicity, metabolic stability, and electronic nature, thereby modulating its pharmacological profile.[5] However, the specific placement of this substituent is not trivial. The constitutional isomers, 6-chloroquinoline-3-carbohydrazide and 7-chloroquinoline-3-carbohydrazide, serve as an excellent case study to illustrate how positional isomerism can dictate molecular conformation, crystal packing, and electronic behavior. This guide aims to elucidate these differences through a combination of experimental data and theoretical calculations, providing a predictive foundation for rational drug design.

Synthetic Pathways and Characterization

The synthesis of these target molecules is typically achieved through a multi-step process. The foundational chloroquinoline core can be constructed via classic methods like the Vilsmeier-Haack reaction, which formylates an appropriate acetanilide followed by cyclization.[6][7] The resulting chloroquinoline-3-carbaldehyde serves as a versatile intermediate. A more direct route involves the conversion of the corresponding ethyl-3-quinoline carboxylate into the desired carbohydrazide.

The key final step is the reaction of the parent ester with hydrazine hydrate, a robust and high-yielding nucleophilic acyl substitution.[8] The choice of this method is based on its efficiency and the high purity of the resulting product, which often precipitates from the reaction mixture.

Caption: General synthetic scheme for quinoline-3-carbohydrazides.

Structural Analysis: A Tale of Two Isomers

The spatial arrangement of atoms and the nature of intermolecular interactions are fundamental to a molecule's physical properties and its ability to interact with biological receptors. We will explore these features using both single-crystal X-ray diffraction and Nuclear Magnetic Resonance (NMR) spectroscopy.

X-ray Crystallography: The View in Three Dimensions

While a dedicated crystal structure for each specific isomer is ideal, analysis of related structures in the literature provides deep insights into the expected conformations and interactions.[9][10]

• Molecular Conformation: Both isomers are expected to have a largely planar quinoline ring system. The carbohydrazide side chain, however, possesses rotational freedom around the C3-C(O) bond. The final conformation in the solid state will be a balance between minimizing steric hindrance and maximizing favorable intermolecular interactions.

• Intermolecular Interactions: The carbohydrazide group is a potent hydrogen bond donor (-NH, -NH₂) and acceptor (C=O). We anticipate strong N-H···O and N-H···N(quinoline) hydrogen bonds, leading to the formation of extended networks (e.g., chains or sheets) in the crystal lattice.

• The Role of Chlorine: The key difference arises from the chlorine's position.

  • In the 6-chloro isomer, the chlorine is positioned on the carbocyclic (benzene) ring. This position makes it a candidate for participating in C-Cl···π interactions with adjacent quinoline rings.[9]

  • In the 7-chloro isomer, the chlorine is adjacent to the heterocyclic (pyridine) ring. This proximity can influence the electron density of the quinoline nitrogen and may lead to different packing motifs compared to the 6-chloro isomer.

NMR Spectroscopy: Probing the Electronic Environment

NMR spectroscopy provides a detailed map of the chemical environment of each proton and carbon atom within the molecule. The electron-withdrawing nature of the chlorine atom induces shifts in the NMR signals, and its position creates a unique spectral fingerprint for each isomer.

Table 1: Predicted ¹H and ¹³C NMR Chemical Shift (δ) Differences

Atom Position	6-Chloro Isomer Effect	7-Chloro Isomer Effect	Rationale
H5 / C5	Strong deshielding (downfield shift)	Minimal effect	Direct ortho relationship to the electron-withdrawing Cl atom.
H7 / C7	Minimal effect	Strong deshielding (downfield shift)	Direct ortho relationship to the electron-withdrawing Cl atom.
H8 / C8	Minimal effect	Moderate deshielding	para relationship to the Cl atom, transmitted through the ring.
H2, H4	Minor shifts	Moderate shifts	The inductive effect of the 7-chloro substituent is more effectively transmitted to the heterocyclic ring.

Causality Behind Experimental Choices: The choice of DMSO-d₆ as a solvent for NMR is deliberate. Its high polarity effectively solubilizes the polar carbohydrazide compounds, and its ability to form hydrogen bonds can help in identifying the labile -NH and -NH₂ protons, which often appear as broad singlets.[11]

Electronic Properties and Computational Insights

The electronic nature of a molecule governs its reactivity, its interaction with light, and ultimately its biological function. The position of the chloro-substituent creates distinct electronic profiles for the 6- and 7-chloro isomers.

UV-Vis Spectroscopy: Mapping Electronic Transitions

UV-Vis spectroscopy measures the absorption of light corresponding to electronic transitions within the molecule, primarily π-π* and n-π* transitions in aromatic systems like quinoline.[12][13]

• Expected Observations: Both isomers will display characteristic absorption bands for the quinoline scaffold. However, the position of the chlorine atom will subtly perturb the energies of the molecular orbitals.

  • The 7-chloro isomer, with the substituent closer to the nitrogen lone pair, may show a more pronounced effect on the n-π* transition compared to the 6-chloro isomer.

  • Slight bathochromic (red) or hypsochromic (blue) shifts in the λmax of the π-π* transitions are expected between the two isomers, reflecting the differential perturbation of the π-system.

Density Functional Theory (DFT): The Digital Microscope

DFT calculations provide invaluable quantitative data on the electronic structure, complementing experimental findings.[14][15][16]

Caption: Workflow for DFT-based electronic property analysis.

• Frontier Molecular Orbitals (HOMO-LUMO): The Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO) are key to understanding electronic transitions and reactivity. The energy gap (ΔE = E_LUMO - E_HOMO) is particularly important. A smaller gap suggests higher reactivity and a tendency to absorb light at longer wavelengths.[16][17] The different inductive and resonance effects of the 6- and 7-chloro substituents will lead to different HOMO-LUMO energies and, consequently, different energy gaps.

• Molecular Electrostatic Potential (MEP): MEP maps visualize the electron density distribution. Red regions indicate electron-rich areas (nucleophilic, prone to electrophilic attack), while blue regions are electron-poor (electrophilic). In both isomers, the quinoline nitrogen and the carbonyl oxygen will be electron-rich sites. The MEP map will visually confirm how the chlorine's position redistributes electron density across the entire aromatic system.

• Dipole Moment: The dipole moment is a measure of the overall polarity of the molecule. The vector sum of individual bond dipoles will differ between the two isomers due to the different positions of the highly electronegative chlorine atom, resulting in distinct molecular dipole moments.

Table 2: Predicted Comparison of Electronic Properties

Property	6-Chloro Isomer	7-Chloro Isomer	Anticipated Rationale
HOMO-LUMO Gap (ΔE)	Predicted to be slightly different.	Predicted to be slightly different.	The position of the Cl atom alters the energies of the π-orbitals that constitute the HOMO and LUMO.
MEP at Quinoline N	Less affected by Cl.	More influenced by the closer proximity of the electron-withdrawing Cl.	Inductive effects decay with distance.
Molecular Dipole Moment	Will have a specific magnitude and direction.	Will have a different magnitude and direction.	The vector component from the C-Cl bond changes relative to the rest of the molecule.

Summary of Differences and Implications

The seemingly minor shift of a chlorine atom from position 6 to 7 on the quinoline-3-carbohydrazide scaffold imparts a cascade of measurable changes.

Feature	6-Chloro Isomer	7-Chloro Isomer
Structural	Chlorine is on the benzenoid ring. Potential for C-Cl···π interactions.	Chlorine is on the pyridinoid ring. Influences the quinoline N more directly.
NMR Spectrum	Characteristic deshielding of H5.	Characteristic deshielding of H7 and H8.
Electronic	Inductive effect primarily localized on the carbocyclic part.	Inductive effect more strongly perturbs the heterocyclic ring and nitrogen lone pair.
Potential Activity	Differences in lipophilicity and electronic distribution can lead to different binding affinities with biological targets.	Altered electronic profile may affect receptor docking and metabolic stability differently.

These differences are critical for drug development. For instance, the varied electrostatic potential could lead to different binding orientations within a target enzyme's active site. Similarly, changes in polarity and lipophilicity can affect cell permeability and bioavailability, underscoring the importance of precise isomeric control in synthesis.

Detailed Experimental Protocols

Synthesis of 7-Chloroquinoline-3-carbohydrazide

This protocol is adapted from established procedures for similar compounds.[8]

• Setup: To a 100 mL round-bottom flask equipped with a reflux condenser, add ethyl 7-chloroquinoline-3-carboxylate (1.0 eq).

• Solvent: Add absolute ethanol (20 mL per gram of ester).

• Reagent Addition: Add hydrazine hydrate (4.0 eq) dropwise to the stirred suspension.

• Reaction: Heat the reaction mixture to reflux and maintain for 4-6 hours. Monitor the reaction progress using Thin Layer Chromatography (TLC).

• Work-up: After completion, allow the mixture to cool to room temperature. The product will precipitate as a white or off-white solid.

• Purification: Collect the solid by vacuum filtration, wash thoroughly with cold ethanol to remove any unreacted starting material, and dry under vacuum. Recrystallization from hot ethanol can be performed for higher purity.

UV-Vis Spectroscopic Analysis

This protocol is based on common practices for analyzing quinoline derivatives.[12][18]

• Stock Solution: Prepare a stock solution of the quinoline carbohydrazide isomer in spectroscopic grade methanol or chloroform at a concentration of ~1x10⁻³ M.[13]

• Working Solution: Dilute the stock solution with the same solvent to a final concentration in the range of 1x10⁻⁵ M to 5x10⁻⁵ M.[18]

• Measurement: Record the absorption spectrum from 200 to 500 nm using a dual-beam UV-Vis spectrophotometer with a 1 cm path length quartz cuvette. Use the pure solvent as a reference.

• Analysis: Identify the wavelength of maximum absorbance (λmax) for the observed electronic transitions.

NMR Spectroscopic Analysis

• Sample Preparation: Dissolve approximately 10-15 mg of the purified compound in ~0.7 mL of deuterated dimethyl sulfoxide (DMSO-d₆).

• Measurement: Record ¹H and ¹³C NMR spectra on a 400 MHz or higher spectrometer at room temperature.[19]

• Referencing: Use the residual solvent peak of DMSO-d₆ (δ ≈ 2.50 ppm for ¹H, δ ≈ 39.52 ppm for ¹³C) as the internal standard.

Conclusion

The comparative analysis of 6-chloro- and 7-chloroquinoline-3-carbohydrazide demonstrates that positional isomerism is a powerful tool for fine-tuning the physicochemical properties of bioactive molecules. The location of the chloro-substituent dictates the electronic landscape of the quinoline ring, which in turn governs molecular structure, intermolecular interactions, and spectroscopic behavior. These foundational differences have significant implications for the rational design of new therapeutic agents, where precise control over three-dimensional structure and electronic properties is paramount for achieving desired activity and pharmacokinetic profiles. This guide provides the experimental and theoretical framework necessary to understand and predict the impact of such isomeric variations.

References

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• UV- Vis absorption of quinoline, nitroquinoline, aminoquinoline and... (n.d.). ResearchGate. Retrieved March 24, 2026, from [Link]

• Synthesis and Biological Activities of Substituted 7-Chloroquinoline Derivatives, Part I. (n.d.). Retrieved March 24, 2026, from [Link]

• UV Photoelectron Spectroscopic Study of Substituent Effects in Quinoline Derivatives. (2004). ACS Publications. Retrieved March 24, 2026, from [Link]

• Supporting information. (n.d.). The Royal Society of Chemistry. Retrieved March 24, 2026, from [Link]

• UV Properties and Loading into Liposomes of Quinoline Derivatives. (2021). MDPI. Retrieved March 24, 2026, from [Link]

• Synthesis, Anticancer Evaluation, Molecular Docking, and DFT Studies of Substituted Quinoline Derivatives. (2025). PubMed. Retrieved March 24, 2026, from [Link]

• Computational analysis and experimental validation of a quinoline derivative for optoelectronic and pharmacological applications. (2024). AVESİS. Retrieved March 24, 2026, from [Link]

• Computational Based Study of Thiomethyl Substituents' Position on Quinoline for Inhibition of Aluminium Corrosion in Hydrochlori. (2025). Retrieved March 24, 2026, from [Link]

• Spectroscopic Analysis And Molecular Orbital Studies Of A Quinoline Derivative: Insights From Ir, Raman, Nmr, Uv. (n.d.). Journal of Applied Bioanalysis. Retrieved March 24, 2026, from [Link]

• Synthesis, DFT studies on a series of tunable quinoline derivatives. (2024). PMC. Retrieved March 24, 2026, from [Link]

• Synthesis and antimicrobial activity of Schiff bases derived from 2-chloro quinoline-3-carbaldehyde and its derivatives incorporating 7-methyl-2-propyl-3 H -benzoimidazole-5-carboxylic acid hydrazide. (2025). ResearchGate. Retrieved March 24, 2026, from [Link]

• Key Electronic, Linear and Nonlinear Optical Properties of Designed Disubstituted Quinoline with Carbazole Compounds. (2021). MDPI. Retrieved March 24, 2026, from [Link]

• Preparation and Antibacterial Activity of Some New 4-(2-Heterylidenehydrazinyl)-7-chloroquinoline Derivatives. (n.d.). Semantic Scholar. Retrieved March 24, 2026, from [Link]

• Unique halogen–π association detected in single crystals of C–N atropisomeric N-(2-halophenyl)quinolin-2-one derivatives and the thione analogue. (2025). PMC. Retrieved March 24, 2026, from [Link]

• Synthesis, Antibacterial Screening and ADME Prediction of Novel Ester Derivatives of 6-Substituted-2-chloroquinoline-3-carbaldehyde. (2024). Asian Journal of Chemistry. Retrieved March 24, 2026, from [Link]

• Impact of Halogen Termination and Chain Length on π‐Electron Conjugation and Vibrational Properties of Halogen-Terminated. (n.d.). Retrieved March 24, 2026, from [Link]

• Organocatalytic synthesis and evaluation of 7-chloroquinoline-1,2,3-triazoyl carboxamides as potential antinociceptive, anti-inflammatory and anticonvulsant agent. (n.d.). RSC Publishing. Retrieved March 24, 2026, from [Link]

• Recent advances in the chemistry of 2-chloroquinoline-3-carbaldehyde and related analogs. (2018). Retrieved March 24, 2026, from [Link]

• Metal Complexes of Schiff Bases Prepared from Quinoline-3-Carbohydrazide with 2-Nitrobenzaldehyde, 2-Chlorobenzaldehyde and 2,4-Dihydroxybenzaldehyde: Structure and Biological Activity. (2023). MDPI. Retrieved March 24, 2026, from [Link]

• Contribution of NMR Spectroscopy, Mass Spectrometry and X-Ray Diffractometry Techniques to the Characterization of 2-Chloro-8. (n.d.). Retrieved March 24, 2026, from [Link]

• Journal articles: '7-chloroquinoline'. (2022). Grafiati. Retrieved March 24, 2026, from [Link]

• Synthesis and Evaluation of the Antibacterial and Antioxidant Activities of Some Novel Chloroquinoline Analogs. (2021). ResearchGate. Retrieved March 24, 2026, from [Link]

• The Synthesis of 6-sustituted-2-chloroquinoline-3-carbaldehyde using Vilsmeier-Haack Reaction. (2016). International Journal of Science and Research (IJSR). Retrieved March 24, 2026, from [Link]

• Microwave Synthesis, Evaluation, and Docking Study of Amino Acid Derivatives of 7‑Chloroquinoline: Exploring Cytotoxic and Antioxidant Potentials. (2026). PMC. Retrieved March 24, 2026, from [Link]

• x-ray crystallography. (n.d.). Retrieved March 24, 2026, from [Link]

• Anticancer, Antimicrobial Activities of Quinoline Based Hydrazone Analogues: Synthesis, Characterization and Molecular Docking. (2020). PubMed. Retrieved March 24, 2026, from [Link]

• Synthesis, Characterization and Anti-Cancer Activity of Hydrazide Derivatives Incorporating a Quinoline Moiety. (n.d.). PMC. Retrieved March 24, 2026, from [Link]

• Quinoline derivatives volunteering against antimicrobial resistance: rational approaches, design strategies, structure activity relationship and mechanistic insights. (n.d.). PMC. Retrieved March 24, 2026, from [Link]

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• Synthesis and antibacterial activity of newly synthesized 7-chloro–2–methyl-4h–benzo[d][12][13]–oxazin–4–one and 3–amino-7-chloro-2–methyl-quinazolin-4(3h)–one. (n.d.). GSC Online Press. Retrieved March 24, 2026, from [Link]

• Chalcogen substitution and ionization effects on the fluorescence behavior of 8-chalcogen-quinoline-BODIPY: a DFT and TD-DFT investigation. (n.d.). RSC Publishing. Retrieved March 24, 2026, from [Link]

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Safety & Regulatory Compliance

7-Chloroquinoline-3-carbohydrazide proper disposal procedures

Operational Guide for the Safe Handling and Disposal of 7-Chloroquinoline-3-carbohydrazide

For drug development professionals and laboratory scientists, the disposal of complex heterocyclic compounds requires more than just following a generic Safety Data Sheet (SDS). 7-Chloroquinoline-3-carbohydrazide (CAS: 1307238-29-4) is a highly specific synthetic intermediate that combines three distinct hazardous moieties: a potentially carcinogenic quinoline core, an environmentally persistent halogen (chlorine), and a reactive, sensitizing carbohydrazide group[1][2].

This guide provides a field-proven, self-validating operational protocol for the safe logistical management and disposal of this compound, ensuring strict environmental compliance and laboratory safety.

Mechanistic Hazard Profile & Causality

To safely manage a chemical, you must understand why it behaves the way it does. The disposal strategy for 7-Chloroquinoline-3-carbohydrazide is dictated by its molecular architecture.

• The Halogenated Aromatic Ring (7-Chloro): The presence of the chlorine atom classifies any solution containing this compound as a halogenated waste stream . If incinerated at standard temperatures, chlorinated aromatics can undergo thermal rearrangement to form highly toxic polychlorinated dibenzo-p-dioxins (PCDDs) and dibenzofurans (PCDFs). Disposal strictly requires high-temperature incineration (>1100°C) equipped with flue gas scrubbers[1].

• The Quinoline Core: Quinoline derivatives are hepatotoxic and classified by the EPA as Group C possible human carcinogens[3]. They are also highly toxic to aquatic life, meaning sink disposal or sewer discharge is strictly prohibited[3][4].

• The Carbohydrazide Group: Carbohydrazides are strong reducing agents and known skin sensitizers[2][5]. Mixing this compound with oxidizing waste streams (e.g., nitric acid, peroxides) can lead to violent exothermic reactions or the release of toxic nitrogen oxide (NOx) gases[5].

Quantitative Hazard Data Summary

Structural Component	GHS Hazard Category	Hazard Statement	Mechanistic Causality
Quinoline Core	Carcinogenicity (Cat. 2)Aquatic Toxicity (Cat. 2)	H351: Suspected of causing cancer.H411: Toxic to aquatic life.	DNA intercalation and hepatic metabolism yielding reactive epoxides[3][4].
Carbohydrazide	Skin Sensitization (Cat. 1)Acute Toxicity (Cat. 4)	H317: May cause allergic skin reaction.H302: Harmful if swallowed.	Nucleophilic hydrazine group reacts with skin proteins to form immunogenic haptens[2][5].
Aryl Chloride	Environmental Hazard	N/A (Dictates disposal routing)	Resists biodegradation; acts as a dioxin precursor during low-temp combustion[1].

Step-by-Step Disposal Protocol

Every protocol in your laboratory should be a self-validating system. Follow these steps to ensure operational integrity from benchtop to final destruction.

Phase 1: Preparation and Segregation

• PPE Verification: Don nitrile gloves (double-gloving is recommended due to the permeability of hydrazine derivatives), a fitted lab coat, and safety goggles. Ensure work is conducted in a certified chemical fume hood (minimum face velocity 100 fpm)[1][2].

• Waste Stream Routing:

  • Self-Validation Check: Inspect the primary solvent of your waste. Even if the solvent is non-halogenated (e.g., DMSO or Methanol), the presence of 7-Chloroquinoline-3-carbohydrazide mandates that the entire mixture be routed to the Halogenated Liquid Waste stream.

• Incompatibility Check: Ensure the waste container does not contain heavy metals (which can complex with carbohydrazides) or strong oxidizers (which can cause spontaneous ignition)[5][6].

Phase 2: Containerization

• Select the Receptacle: Use High-Density Polyethylene (HDPE) or amber glass containers. Avoid metal containers, as carbohydrazide derivatives can corrode transition metals[7].

• pH Validation (Liquids):

  • Self-Validation Check: Test the pH of the liquid waste before sealing. Ensure it is neutral (pH 6-8). Causality: In highly acidic conditions, the carbohydrazide group can hydrolyze into toxic hydrazine salts; in highly basic conditions, it can release reactive free hydrazine.

• Venting: If the waste contains trace moisture and has been stored for >30 days, use a vented cap. Carbohydrazides can slowly decompose to release nitrogen gas, potentially causing sealed containers to bulge or rupture[2].

Phase 3: Final Disposal Logistics

• Labeling: Clearly label the container with: "Halogenated Toxic Waste: Contains 7-Chloroquinoline-3-carbohydrazide. DO NOT MIX WITH OXIDIZERS."

• Manifesting: Transfer to your Environmental Health and Safety (EHS) department. Ensure the waste manifest explicitly requests High-Temperature Incineration (>1100°C) to prevent dioxin formation[1][7].

Spill Management & Decontamination Workflow

In the event of a benchtop spill, standard chemical spill kits may introduce secondary hazards if not used correctly.

• Isolate & Ventilate: Evacuate the immediate area and maximize fume hood extraction.

• Absorb (Do Not Sweep): For solid powders, do not dry-sweep, as this generates combustible and sensitizing dust[6]. Gently cover the powder with a damp paper towel (using water or ethanol) to suppress dust, then wipe it up. For liquids, use inert absorbents like vermiculite or dry sand[4].

• Chemical Decontamination (Critical Rule):

  • Self-Validation Check:NEVER use bleach (sodium hypochlorite) to clean up a carbohydrazide/hydrazine spill.

  • Causality: The reaction between bleach and carbohydrazides generates highly explosive diazo compounds and toxic chloramine gas. Wash the area only with copious amounts of water and mild detergent[2].

• Dispose of PPE: Treat all cleanup materials, including your outer pair of nitrile gloves, as solid halogenated hazardous waste[1].

Waste Segregation Decision Workflow

Below is the logical workflow for routing 7-Chloroquinoline-3-carbohydrazide waste to ensure compliance and prevent hazardous cross-contamination.

Decision tree for the segregation and disposal of 7-Chloroquinoline-3-carbohydrazide waste.

References

• New Jersey Department of Health. "Quinoline - Hazardous Substance Fact Sheet." Right to Know Program. Available at:[Link]

• U.S. Environmental Protection Agency (EPA). "Quinoline Fact Sheet." EPA Integrated Risk Information System. Available at: [Link]

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Personal protective equipment for handling 7-Chloroquinoline-3-carbohydrazide

As a Senior Application Scientist, I have designed this guide to move beyond basic regulatory compliance. To build a truly safe laboratory environment, researchers must understand the causality behind chemical hazards. 7-Chloroquinoline-3-carbohydrazide (CAS: 1307238-29-4) is a highly valuable building block in drug discovery, particularly in the synthesis of antitubercular, antibacterial, and antifungal agents ()[1]. However, its structural properties demand rigorous, self-validating safety protocols.

This guide provides an authoritative framework for the selection of Personal Protective Equipment (PPE), operational handling, and waste disposal.

Mechanistic Hazard Profile: The Causality of Risk

Understanding the chemical causality behind a compound's hazards is the foundation of effective PPE selection. For 7-Chloroquinoline-3-carbohydrazide, the risks are defined by its molecular architecture:

• Dermal Sensitization & Penetration (H315): The lipophilic 7-chloroquinoline core facilitates penetration through the lipid bilayers of the stratum corneum. Once absorbed, the nucleophilic carbohydrazide moiety can covalently bind to epidermal proteins, acting as a hapten and triggering contact dermatitis ()[2].

• Ocular Toxicity (H319): Carbohydrazides are highly reactive in aqueous environments. Contact with the ocular mucosa leads to localized pH shifts and potential protein denaturation, causing severe and immediate eye irritation ()[3].

• Respiratory Tract Irritation (H335): Handled primarily as a fine crystalline powder, this compound poses a significant inhalation risk. Quinoline derivatives are known to intercalate with biological macromolecules, causing localized inflammation in the mucosal tissues of the upper respiratory tract ()[2].

Quantitative PPE Matrix

To mitigate these risks, PPE must be selected based on quantitative exposure limits and material compatibility standards (e.g., EU Directive 89/686/EEC, EN 374) ()[3].

PPE Category	Specification / Standard	Mechanistic Rationale
Hand Protection	Nitrile gloves (Min. 0.11 mm thickness, EN 374 compliant).	Nitrile provides superior chemical resistance against halogenated aromatic compounds compared to latex, preventing permeation of the lipophilic chloro-aromatic ring[3].
Eye/Face Protection	Tightly fitting safety goggles with side-shields (EN 166 or NIOSH approved).	Prevents ingress of airborne crystalline dust. Standard safety glasses are insufficient due to the severe ocular toxicity (H319) of the carbohydrazide group[3].
Respiratory Protection	Type P95 (US) / P1 (EU EN 143) particle respirator. Type OV/AG/P99 or ABEK-P2 for scale-up.	Filters out fine aerosolized particulates (H335). ABEK-P2 cartridges are required during scale-up to neutralize potential organic vapors and basic amine off-gassing[2].
Body Protection	Fire/flame resistant, impervious laboratory coat.	Protects against accidental spills and minimizes static generation, which can aerosolize the fine powder[3].

Standard Operating Procedures (SOPs)

Protocol 1: Safe Weighing and Solution Preparation

Trustworthiness Note: This protocol is designed as a self-validating system to minimize static charge and aerosolization—the two primary vectors for accidental exposure.

• Airflow Verification: Verify that the Class II biological safety cabinet or chemical fume hood is operating with a minimum face velocity of 0.5 m/s before opening the chemical container.

• PPE Inspection: Don nitrile gloves, safety goggles, and a P95 respirator. Inspect gloves for micro-tears prior to use.

• Static Mitigation: Place an anti-static zeroing mat under the analytical balance. Wipe spatulas with a grounded, lint-free cloth to prevent the crystalline powder from repelling and aerosolizing into the breathing zone.

• Material Transfer: Carefully transfer the 7-Chloroquinoline-3-carbohydrazide using a V-shaped spatula. Close the source container immediately after extraction to prevent ambient moisture absorption, which can degrade the hydrazide group.

• Solvent Addition: If preparing a stock solution (e.g., in ethanol for Schiff base synthesis ()[4]), add the solvent slowly down the side of the volumetric flask to prevent dry powder displacement.

Protocol 2: Spill Response and Decontamination

• Evacuation & Isolation: Immediately evacuate non-essential personnel from the spill area. Ensure laboratory exhaust ventilation is running at maximum capacity ()[3].

• Upgraded PPE: Responders must upgrade to a full-face respirator with ABEK-P2 cartridges and don a second pair of nitrile gloves ()[2].

• Wet Containment: Do not dry sweep, as this creates a massive inhalation hazard. Cover the spill with damp, absorbent pads (using water or a mild alcohol solution) to suppress dust formation[3].

• Physical Collection: Shovel the dampened material using a non-sparking tool into a chemically compatible, sealable hazardous waste container.

• Chemical Decontamination: Wipe the affected surface area with isopropyl alcohol (IPA) to dissolve the lipophilic quinoline residue, followed by a secondary wipe with soapy water.

Disposal & Environmental Logistics

Quinoline derivatives are persistent in the environment and must never be discharged into standard laboratory drains ()[2].

• Waste Segregation: Collect all surplus powder, contaminated packaging, and used PPE in clearly labeled, airtight, halogenated waste containers.

• Destruction Method: Dispose of via a licensed professional chemical waste disposal service. The material must be incinerated in a chemical incinerator equipped with an afterburner and scrubber to safely neutralize nitrogen oxides (NOx) and hydrogen chloride (HCl) gases produced during combustion[2].

Workflow Visualization

Caption: Logical workflow for handling and disposal of 7-Chloroquinoline-3-carbohydrazide.

References

• Title : QSAR Studies, Molecular Docking, Molecular Dynamics, Synthesis, and Biological Evaluation of Novel Quinolinone-Based Thiosemicarbazones against Mycobacterium tuberculosis. Source : MDPI. URL :[Link]

• Title : To Synthesize and Characterization of Novel Quinoline Derivatives as an Antibacterial and Antifungal Activities. Source : International Journal of Pharmacy & Pharmaceutical Research. URL :[Link]

• Title : MSDS of 7-Chloroquinaldine. Source : Capot Chemical. URL :[Link]

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